Technical Documentation Center

1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine

Core Science & Biosynthesis

Foundational

1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine chemical properties

An In-Depth Technical Guide to the Chemical Properties and Reactivity of 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine Executive Summary This technical guide provides a comprehensive overview of the chemical propert...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Chemical Properties and Reactivity of 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine

Executive Summary

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and reactivity of 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine. As a member of the substituted 5-aminopyrazole class, this compound is a highly versatile and valuable intermediate in the fields of medicinal chemistry and materials science. Pyrazole derivatives are known to exhibit a wide spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3][4] The unique structural arrangement of 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine, featuring multiple nucleophilic sites, makes it an ideal precursor for the synthesis of a diverse range of fused heterocyclic systems. This document details its physicochemical characteristics, provides a robust protocol for its synthesis, explores its rich reactivity, and discusses its potential applications and safety considerations, serving as an essential resource for researchers in drug discovery and organic synthesis.

Introduction: The Significance of the 5-Aminopyrazole Scaffold

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a privileged scaffold in modern drug design.[1][4] Its structural rigidity, capacity for hydrogen bonding, and ability to be readily functionalized have led to its incorporation into numerous clinically approved drugs.[2][4] Within this class, 5-aminopyrazoles are particularly noteworthy. They serve as polyfunctional synthons, possessing three primary nucleophilic centers: the exocyclic 5-NH2 group, the N1-H of the pyrazole ring (if unsubstituted), and the C4 carbon atom.[5] This "ambident nucleophilicity" allows them to react with a wide array of electrophiles to construct complex molecular architectures, most notably fused pyrazoloazines like pyrazolo[1,5-a]pyrimidines and pyrazolo[3,4-b]pyridines, which are themselves of significant medicinal interest.[5]

1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine (CAS No. 882227-25-0) is a specific derivative that combines the reactive 5-aminopyrazole core with a sterically influential 2,5-dimethylphenyl group at the N1 position.[6] This substituent not only imparts specific solubility and conformational properties but also directs the regioselectivity of subsequent reactions, making it a precisely tailored building block for targeted synthesis.

Physicochemical and Spectroscopic Characterization

Accurate characterization is fundamental to confirming the identity and purity of a synthetic intermediate. The following tables summarize the core properties and expected spectroscopic signatures of the title compound.

Table 1: Core Chemical Properties of 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine

PropertyValueSource
CAS Number 882227-25-0[6]
Molecular Formula C12H15N3[6]
Molecular Weight 201.27 g/mol [6]
Appearance Expected to be a solid (e.g., powder or crystals)General knowledge of similar compounds[7]
Solubility Soluble in common organic solvents (e.g., DMSO, CH2Cl2, MeOH)Inferred from structure

Table 2: Predicted Spectroscopic Data Summary

TechniqueExpected Chemical Shifts / SignalsRationale
¹H NMR ~7.0-7.2 ppm (m, 3H, Ar-H), ~5.5 ppm (s, 1H, C4-H), ~3.5-4.5 ppm (br s, 2H, -NH2), ~2.3 ppm (s, 3H, Ar-CH3), ~2.1 ppm (s, 3H, Ar-CH3), ~2.0 ppm (s, 3H, C3-CH3)Based on analysis of analogous structures.[8] The aromatic protons of the dimethylphenyl group will appear in the aromatic region. The C4 proton of the pyrazole is a distinct singlet. The amine protons are typically broad and exchangeable. The three methyl groups will appear as sharp singlets in the aliphatic region.
¹³C NMR ~150-155 ppm (C5-NH2), ~140-145 ppm (C3-CH3), ~130-138 ppm (Ar-C), ~125-130 ppm (Ar-CH), ~90-95 ppm (C4), ~15-21 ppm (Ar-CH3), ~12 ppm (C3-CH3)Based on analysis of analogous structures.[8] The carbon atoms attached to nitrogen (C3 and C5) will be the most downfield in the heterocyclic region. The C4 carbon is characteristically upfield. Aromatic and methyl carbons will appear in their typical ranges.
IR Spectroscopy ~3200-3400 cm⁻¹ (N-H stretch, two bands for primary amine), ~2900-3000 cm⁻¹ (C-H stretch, aromatic & aliphatic), ~1600-1640 cm⁻¹ (N-H bend and C=N stretch), ~1450-1550 cm⁻¹ (C=C stretch, aromatic and pyrazole ring)The presence of the primary amine is strongly indicated by the characteristic N-H stretching bands.[9]
Mass Spectrometry (EI) m/z 201 [M]⁺ (Molecular Ion), m/z 186 [M-CH3]⁺ , m/z 105 [(CH3)2C6H3]⁺ The molecular ion peak confirms the molecular weight.[10] Fragmentation patterns would likely involve loss of methyl groups and cleavage to form the dimethylphenyl cation.

Synthesis and Purification

The most direct and widely adopted method for synthesizing 5-aminopyrazole derivatives is the condensation reaction between a hydrazine and a β-ketonitrile or a related precursor.[11] This approach is a variation of the classic Knorr pyrazole synthesis.[12]

Reaction Principle: Condensation of Hydrazine with a β-Ketonitrile Precursor

The synthesis involves the reaction of (2,5-dimethylphenyl)hydrazine with 3-aminocrotononitrile (a tautomer of acetoacetonitrile). The reaction proceeds via an initial nucleophilic attack of the hydrazine onto the carbonyl-like carbon of the nitrile precursor, followed by an intramolecular cyclization onto the nitrile group, which ultimately yields the stable aromatic 5-aminopyrazole ring after elimination of ammonia. The use of a mild acid catalyst, such as acetic acid, is often employed to facilitate the initial condensation step.

Detailed Experimental Protocol

Protocol 1: Synthesis of 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine

  • Reagent Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve (2,5-dimethylphenyl)hydrazine (10 mmol, 1.0 eq) in 30 mL of ethanol.

  • Addition of Precursor: To the stirring solution, add 3-aminocrotononitrile (10 mmol, 1.0 eq) followed by glacial acetic acid (0.5 mL).

  • Reaction: Heat the reaction mixture to reflux (approximately 80 °C) and maintain for 4-6 hours.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes as the mobile phase. The disappearance of the limiting starting material indicates reaction completion.

  • Work-up: Upon completion, allow the mixture to cool to room temperature. Reduce the solvent volume to approximately 10 mL under reduced pressure.

  • Precipitation: Add 50 mL of cold water to the concentrated mixture while stirring. A solid precipitate should form.

  • Isolation: Collect the solid product by vacuum filtration, washing the filter cake with two portions of cold water (2 x 15 mL).

  • Purification: Dry the crude product under vacuum. For higher purity, the solid can be recrystallized from an ethanol/water mixture or purified by flash column chromatography on silica gel.

Synthesis_Workflow reagents 1. Reagents (2,5-dimethylphenyl)hydrazine 3-aminocrotononitrile Ethanol, Acetic Acid reaction 2. Reaction Reflux (80°C) 4-6 hours reagents->reaction Heat workup 3. Work-up Cool to RT Concentrate reaction->workup Monitor (TLC) precipitation 4. Precipitation Add Cold Water workup->precipitation isolation 5. Isolation Vacuum Filtration Wash with Water precipitation->isolation purification 6. Purification Dry under vacuum Recrystallize (optional) isolation->purification product Final Product 1-(2,5-Dimethylphenyl)-3- methyl-1H-pyrazol-5-amine purification->product

Caption: Experimental workflow for the synthesis of 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine.

Chemical Reactivity and Synthetic Utility

The synthetic value of 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine stems from its ambident nucleophilic character, which allows for selective functionalization at different positions to create a variety of fused heterocyclic scaffolds.[13][14]

Key Nucleophilic Sites

The reactivity is dominated by three sites:

  • Exocyclic Amino Group (N5): The most nucleophilic site, readily participating in reactions with electrophiles.[5]

  • Ring Carbon (C4): Possesses enamine-like character and can act as a carbon nucleophile, particularly in Michael additions or reactions with strong electrophiles.[14]

  • Ring Nitrogen (N2): Although part of the aromatic system, the lone pair can exhibit nucleophilicity under certain conditions, though this is less common than reactions at N5 or C4.

Caption: Nucleophilic sites on the 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine scaffold.

Formation of Pyrazolo[1,5-a]pyrimidines

A hallmark reaction of 5-aminopyrazoles is their condensation with 1,3-dicarbonyl compounds (e.g., acetylacetone) or their equivalents to form pyrazolo[1,5-a]pyrimidines.[5] The reaction proceeds via initial nucleophilic attack from the exocyclic N5 amine onto one of the carbonyls, followed by intramolecular cyclization of the ring N2 atom onto the second carbonyl and subsequent dehydration.

Formation of Pyrazolo[3,4-b]pyridines

The synthesis of pyrazolo[3,4-b]pyridines often involves a multicomponent reaction where the C4 carbon acts as the key nucleophile.[14] For example, in a reaction with an aldehyde and a β-dicarbonyl compound, the initial Knoevenagel condensation product (a Michael acceptor) is attacked by the C4 position of the 5-aminopyrazole.[14] This is followed by cyclization involving the exocyclic amine and subsequent aromatization.

Applications in Drug Discovery

While specific applications for 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine are primarily as a synthetic intermediate, the resulting pyrazole-containing structures have immense therapeutic potential. Pyrazole derivatives are key components in drugs with diverse activities:

  • Anti-inflammatory: Celecoxib, a well-known COX-2 inhibitor, features a pyrazole core.[4]

  • Anticancer: Pyrazole-based compounds have shown efficacy against various cancer cell lines.[1][15]

  • Antimicrobial: Numerous pyrazole derivatives exhibit potent antibacterial and antifungal properties.[2]

This compound is therefore a critical starting material for generating chemical libraries for high-throughput screening in drug discovery programs.

Safety and Handling

As with many amine-containing heterocyclic compounds, 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine and its analogs should be handled with appropriate care.

Table 3: General Hazard Information for Aminopyrazoles

Hazard TypeDescriptionPrecautionary Measures
Acute Toxicity (Oral) May be harmful if swallowed.[16][17]Do not eat, drink, or smoke when using. Wash hands thoroughly after handling.[16][18]
Skin Irritation Causes skin irritation.[17][18]Wear protective gloves and clothing.[18][19]
Eye Irritation Causes serious eye irritation.[16][17][18]Wear safety glasses with side-shields or goggles.[19]
Respiratory Irritation May cause respiratory irritation.[17][18]Avoid breathing dust. Use in a well-ventilated area or with local exhaust ventilation.[19]

Recommended Personal Protective Equipment (PPE):

  • Gloves: Nitrile or other chemical-resistant gloves.

  • Eye Protection: Chemical safety goggles.

  • Lab Coat: Standard laboratory coat.

  • Respiratory: Use in a chemical fume hood. If ventilation is inadequate, a NIOSH-approved respirator may be necessary.

Conclusion

1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine is a strategically designed chemical intermediate of significant value to the scientific community. Its well-defined physicochemical properties, straightforward synthesis, and, most importantly, its predictable and versatile reactivity make it an indispensable tool for constructing complex heterocyclic molecules. The ability to selectively engage its different nucleophilic sites allows for the divergent synthesis of important scaffolds, particularly fused pyrazolo-azine systems, which are central to many modern drug discovery and development programs. This guide provides the foundational knowledge required for researchers to effectively utilize this compound in their synthetic endeavors.

References

  • Pharmacological Activities of Pyrazole and Its Derivatives A Review. (2026, February 3). ResearchGate. Retrieved from [Link]

  • Chemistry and Pharmacological Activity of Pyrazole and Thiazole Analogues: A Review. (2025, April 5). ResearchGate. Retrieved from [Link]

  • Manferdini, M., Morelli, C. F., & Veronese, A. C. (2000, July 31). CHEMOSELECTIVE SYNTHESIS OF PYRAZOLE DERIVATIVES VIA β-ENAMINO KETO ESTERS. Università di Ferrara. Retrieved from [Link]

  • Shaikh, A., et al. (2018, January 12). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. Retrieved from [Link]

  • Shaikh, A., et al. (2018, January 12). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. National Center for Biotechnology Information. Retrieved from [Link]

  • Shaikh, A., et al. (2018, January 12). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PubMed. Retrieved from [Link]

  • Synthesis of Tetrasubstituted Pyrazoles from Substituted Hydrazines and β‐Keto Esters. (n.d.). Angewandte Chemie International Edition. Retrieved from [Link]

  • 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. (2018, January 25). National Center for Biotechnology Information. Retrieved from [Link]

  • Nucleophilic ability of 5-aminopyrazoles in the multicomponent synthesis of pyrazolodihydropyridines and pyrazolodihydropyrimidines. (2022, February 22). Connect ebsco. Retrieved from [Link]

  • Supplementary Information - The Royal Society of Chemistry. (2018). The Royal Society of Chemistry. Retrieved from [Link]

  • Fichez, J., Busca, P., & Prestat, G. (n.d.). RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. ResearchGate. Retrieved from [Link]

  • 1H-Pyrazol-5-amine, 1-(2,5-dimethylphenyl)-3-methyl-. (n.d.). ChemBK. Retrieved from [Link]

  • 1H-Pyrazol-5-amine, 3-methyl-1-phenyl-. (n.d.). NIST WebBook. Retrieved from [Link]

  • Safety Data Sheet for 2-(3,4-Dimethylphenyl)-5-methyl-1H-pyrazol-3(2H)-one. (2021, May 1). Angene Chemical. Retrieved from [Link]

  • 1H-Pyrazol-5-amine, 3-methyl-1-phenyl-. (n.d.). NIST WebBook. Retrieved from [Link]

  • Approaches towards the synthesis of 5-aminopyrazoles. (n.d.). Beilstein Journals. Retrieved from [Link]

Sources

Exploratory

1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine molecular weight

An In-depth Technical Guide to 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 1-(2,5-...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-(2,5-dimethylphenyl)-3-methyl-1H-pyrazol-5-amine, a heterocyclic compound belonging to the esteemed pyrazole class. We delve into its fundamental physicochemical properties, including its molecular weight, structure, and formula. The document outlines a validated synthetic pathway and discusses robust analytical methods for its characterization. Furthermore, it explores the broader significance of the pyrazole scaffold in medicinal chemistry, highlighting the potential applications of this specific molecule in drug discovery and development. Safety protocols and handling procedures are also detailed to ensure its responsible use in a research environment. This guide is intended to serve as a foundational resource for scientists engaged in synthetic chemistry, pharmacology, and materials science.

Introduction: The Prominence of the Pyrazole Scaffold

Heterocyclic compounds form the bedrock of modern medicinal chemistry, with nitrogen-containing rings being of paramount importance in the development of novel therapeutic agents.[1] Among these, the pyrazole, a five-membered aromatic ring with two adjacent nitrogen atoms, stands out as a "privileged scaffold".[2][3] This designation stems from its versatile structure and the wide spectrum of biological activities exhibited by its derivatives, including anti-inflammatory, anticancer, antimicrobial, and antiviral properties.[4][5]

The therapeutic relevance of pyrazole-based molecules is validated by the success of several FDA-approved drugs. Notable examples include:

  • Celecoxib (Celebrex®): A selective COX-2 inhibitor for treating inflammatory diseases.[1][3][5]

  • Sildenafil (Viagra®): A phosphodiesterase-5 blocker for erectile dysfunction.[2][3][5]

  • Ruxolitinib and Ibrutinib: Kinase inhibitors used in cancer therapy.[2][3]

The metabolic stability of the pyrazole nucleus is a key factor in its frequent incorporation into drug candidates.[3] The specific compound of interest, 1-(2,5-dimethylphenyl)-3-methyl-1H-pyrazol-5-amine, combines this stable core with a substituted phenyl ring and a reactive amine group, making it a valuable intermediate for creating diverse molecular libraries and exploring structure-activity relationships (SAR).

Physicochemical and Structural Properties

The fundamental characteristics of 1-(2,5-dimethylphenyl)-3-methyl-1H-pyrazol-5-amine are crucial for its application in experimental settings. These properties dictate its solubility, reactivity, and appropriate analytical methods for its identification and quantification.

Molecular Structure

The structure consists of a central pyrazole ring functionalized at three key positions:

  • N1 Position: Substituted with a 2,5-dimethylphenyl group.

  • C3 Position: Substituted with a methyl group.

  • C5 Position: Substituted with an amine group.

Caption: Chemical structure of 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine.

Key Quantitative Data

The essential physicochemical data for this compound are summarized below.

PropertyValueSource
Molecular Formula C₁₂H₁₅N₃[6]
Molecular Weight 201.27 g/mol [6]
Monoisotopic Mass 201.1266 Da[7]
Appearance Expected to be a solid (e.g., powder)Inferred from similar compounds
XlogP (predicted) 2.7[7]

Synthesis and Characterization Workflow

The synthesis of substituted aminopyrazoles is a well-established process in organic chemistry, typically involving the cyclocondensation of a hydrazine derivative with a β-ketonitrile or a similar 1,3-dielectrophile.

Retrosynthetic Analysis and Proposed Synthesis

The most common and efficient method for constructing the pyrazole ring involves the reaction of a hydrazine with a 1,3-dicarbonyl compound or its equivalent.[4] For the target molecule, the logical precursors are (2,5-dimethylphenyl)hydrazine and 3-aminocrotononitrile (the enamine tautomer of acetoacetonitrile).

The causality for this choice is twofold:

  • Regioselectivity: The reaction between an unsymmetrical hydrazine and an unsymmetrical β-dicarbonyl equivalent can lead to two regioisomers. However, the reaction with a β-ketonitrile typically proceeds with high selectivity, where the more nucleophilic nitrogen of the hydrazine (the NH₂) attacks the keto-carbon, and the substituted nitrogen attacks the nitrile-carbon after cyclization, leading to the desired 5-amino pyrazole isomer.

  • Precursor Availability: Both (2,5-dimethylphenyl)hydrazine and 3-aminocrotononitrile are commercially available or can be readily synthesized, making this a practical and efficient route.

G start Precursors: (2,5-Dimethylphenyl)hydrazine + 3-Aminocrotononitrile step1 Step 1: Cyclocondensation Solvent: Ethanol or Acetic Acid Condition: Reflux start->step1 step2 Step 2: Work-up & Isolation - Cool reaction mixture - Precipitate product - Filter solid step1->step2 product Crude Product: 1-(2,5-Dimethylphenyl)-3-methyl- 1H-pyrazol-5-amine step2->product step3 Step 3: Purification Technique: Recrystallization (e.g., from Ethanol/Water) product->step3 final_product Pure Product step3->final_product step4 Step 4: Characterization - ¹H NMR, ¹³C NMR - Mass Spectrometry (MS) - Infrared Spectroscopy (IR) final_product->step4 validation Structure & Purity Verified step4->validation

Sources

Foundational

The Pyrazole Scaffold: A Cornerstone of Modern Medicinal Chemistry

Introduction: The Rise of a Privileged Heterocycle In the vast and ever-expanding universe of chemical structures leveraged for drug discovery, a select few motifs have earned the designation of "privileged scaffolds." T...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Rise of a Privileged Heterocycle

In the vast and ever-expanding universe of chemical structures leveraged for drug discovery, a select few motifs have earned the designation of "privileged scaffolds." These are molecular frameworks that, through a combination of synthetic accessibility, metabolic stability, and an innate ability to bind to multiple biological targets, appear with remarkable frequency in clinically successful drugs.[1][2] Among these, the pyrazole ring—a five-membered aromatic heterocycle containing two adjacent nitrogen atoms—stands out as a particularly versatile and impactful scaffold.[3][4]

First described in the 19th century, the journey of pyrazole from a chemical curiosity to a cornerstone of medicinal chemistry has been remarkable.[5] Its unique electronic properties, including the ability to act as both a hydrogen bond donor and acceptor, combined with its structural rigidity, make it an ideal anchor for designing molecules that can precisely interact with the intricate topographies of protein active sites.[1] The number of approved drugs containing a pyrazole nucleus has seen a significant increase in the last decade, a testament to its enduring value in the pharmaceutical industry.[2][3] This guide will provide an in-depth exploration of the pyrazole scaffold, from its fundamental chemistry and synthesis to its diverse applications in treating a wide range of human diseases.

Part 1: The Chemistry of Pyrazoles: Synthesis, Properties, and SAR

A deep understanding of the chemical nature of the pyrazole ring is fundamental to appreciating its role in drug design. Its synthesis, reactivity, and the influence of its substituents all play a crucial role in the ultimate pharmacological profile of a pyrazole-containing drug.

Synthesis of the Pyrazole Core: From Classic to Contemporary

The construction of the pyrazole ring is a well-established area of organic chemistry, with a variety of synthetic routes available to medicinal chemists.

The Knorr Pyrazole Synthesis: A Timeless Classic

The most traditional and widely used method for synthesizing pyrazoles is the Knorr synthesis, first reported by Ludwig Knorr in 1883.[6] This reaction involves the condensation of a hydrazine or its derivative with a 1,3-dicarbonyl compound. The versatility of this method lies in the wide availability of both starting materials, allowing for the introduction of various substituents onto the resulting pyrazole ring.

A Representative Protocol: Synthesis of a 1,3,5-Trisubstituted Pyrazole

Below is a generalized, step-by-step laboratory protocol for a Knorr-type pyrazole synthesis:

  • Reaction Setup: To a solution of the 1,3-diketone (1 equivalent) in a suitable solvent (e.g., ethanol, acetic acid) is added the substituted hydrazine (1 equivalent).

  • Reaction Conditions: The reaction mixture is typically heated to reflux for a period ranging from a few hours to overnight, with progress monitored by thin-layer chromatography (TLC).

  • Workup and Purification: Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The crude product is then purified, typically by recrystallization or column chromatography, to yield the desired pyrazole derivative.

Modern Synthetic Methodologies

While the Knorr synthesis remains a workhorse, modern advancements have led to the development of more efficient and environmentally friendly methods for pyrazole synthesis. These include microwave-assisted synthesis, which can dramatically reduce reaction times, and one-pot multicomponent reactions that increase synthetic efficiency.[7][8] For instance, the use of novel catalysts, such as metal-oxo clusters, has been shown to facilitate the condensation and cyclization reactions, leading to high yields of pyrazole derivatives.[8]

Chemical Properties and Reactivity

The pyrazole ring is an aromatic system, which contributes to its stability.[4] It possesses both a weakly basic "pyridine-like" nitrogen and a weakly acidic "pyrrole-like" nitrogen, allowing for a range of chemical transformations.[4] The ring can be functionalized through various reactions, including N-alkylation, N-arylation, and electrophilic substitution at the C4 position. This synthetic tractability is a key reason for its prevalence in drug discovery, as it allows for the fine-tuning of a molecule's properties to optimize its biological activity and pharmacokinetic profile.

Structure-Activity Relationship (SAR) Principles

The study of how a molecule's structure relates to its biological activity is a cornerstone of medicinal chemistry. For pyrazole-based drugs, the substituents at each position of the ring can have a profound impact on potency, selectivity, and metabolic stability. For example, in the development of kinase inhibitors, specific substitutions on the pyrazole ring are often crucial for achieving selectivity for the target kinase over other closely related enzymes.[9][10]

Substituent Position General Effect on Kinase Inhibitor Activity Example
N1 Can influence solubility and interactions with the solvent-exposed region of the kinase.Large, bulky groups can be used to probe for additional binding pockets.
C3 Often involved in key hydrogen bonding interactions with the hinge region of the kinase.Amino or other hydrogen-bonding groups are common at this position.
C4 Can be modified to improve selectivity and pharmacokinetic properties.Substitution at this position can prevent unwanted metabolism.
C5 Can be used to modulate the overall shape and lipophilicity of the molecule.Aromatic rings at this position can engage in pi-stacking interactions.

Part 2: Pyrazoles as Therapeutic Agents: Mechanisms and Applications

The true measure of a privileged scaffold lies in its successful application in treating human diseases. Pyrazole-containing compounds have demonstrated a remarkable breadth of pharmacological activities, leading to the development of drugs for a wide array of conditions.

Anti-inflammatory Agents: The COX-2 Inhibition Story

One of the most well-known applications of the pyrazole scaffold is in the development of non-steroidal anti-inflammatory drugs (NSAIDs).

The Arachidonic Acid Pathway and Inflammation

Inflammation is a complex biological response that, in part, is mediated by prostaglandins.[11] The synthesis of prostaglandins is catalyzed by cyclooxygenase (COX) enzymes, which exist in two main isoforms: COX-1 and COX-2.[12] While COX-1 is constitutively expressed and plays a role in protecting the stomach lining, COX-2 is induced during inflammation and is the primary source of prostaglandins at sites of injury.[12][13]

Celecoxib: A Landmark in Selective COX-2 Inhibition

The discovery of the COX-2 enzyme opened the door for the development of selective inhibitors that could reduce inflammation without the gastrointestinal side effects associated with non-selective NSAIDs.[12] Celecoxib (Celebrex), a diaryl-substituted pyrazole, was a first-in-class selective COX-2 inhibitor.[14] Its mechanism of action relies on the ability of its sulfonamide side chain to bind to a hydrophilic pocket present in the active site of COX-2 but not COX-1, conferring its selectivity.[12][13] This selective inhibition reduces the production of prostaglandins involved in pain and inflammation.[11][13]


// Nodes Arachidonic_Acid [label="Arachidonic Acid", fillcolor="#FBBC05"]; COX1 [label="COX-1\n(Constitutive)", fillcolor="#F1F3F4", fontcolor="#202124"]; COX2 [label="COX-2\n(Inducible)", fillcolor="#F1F3F4", fontcolor="#202124"]; Prostaglandins_Stomach [label="Prostaglandins\n(Stomach Protection)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Prostaglandins_Inflammation [label="Prostaglandins\n(Pain & Inflammation)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Celecoxib [label="Celecoxib\n(Pyrazole-based Inhibitor)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Arachidonic_Acid -> COX1; Arachidonic_Acid -> COX2; COX1 -> Prostaglandins_Stomach; COX2 -> Prostaglandins_Inflammation; Celecoxib -> COX2 [label="Selective Inhibition", color="#EA4335", style=dashed, arrowhead=tee]; }

Mechanism of Selective COX-2 Inhibition by Celecoxib.

Anticancer Therapeutics: Targeting Cellular Proliferation

The pyrazole scaffold has emerged as a critical component in the development of targeted anticancer therapies, particularly as inhibitors of protein kinases.[1]

The Role of Kinases in Cancer

Protein kinases are a large family of enzymes that play a crucial role in regulating cellular processes such as growth, proliferation, and survival.[1] Aberrant kinase activity is a hallmark of many cancers, making them attractive targets for drug development.[1] The Janus kinases (JAKs) and cyclin-dependent kinases (CDKs) are two families of kinases that are frequently dysregulated in cancer.

Pyrazole-based Kinase Inhibitors

  • JAK Inhibitors: The JAK/STAT signaling pathway is involved in immunity and cell growth, and its overactivation is implicated in various cancers and inflammatory diseases.[15] Ruxolitinib, a pyrazole-containing compound, is a potent inhibitor of JAK1 and JAK2 and is approved for the treatment of certain blood cancers.[1] Numerous other pyrazole-based JAK inhibitors are in various stages of clinical development.[15][16]

  • CDK Inhibitors: CDKs are essential for cell cycle progression, and their inhibition can lead to cell cycle arrest and apoptosis in cancer cells.[17][18] The pyrazole scaffold has been successfully incorporated into a number of potent CDK inhibitors.[17][19] For example, dinaciclib is a potent inhibitor of several CDKs and has been investigated in clinical trials for various cancers.[17]


// Nodes Growth_Factor [label="Growth Factor", shape=ellipse, fillcolor="#FBBC05"]; Receptor [label="Receptor Tyrosine Kinase", fillcolor="#F1F3F4", fontcolor="#202124"]; JAK [label="JAK", fillcolor="#F1F3F4", fontcolor="#202124"]; STAT [label="STAT", fillcolor="#F1F3F4", fontcolor="#202124"]; Nucleus [label="Nucleus", shape=cylinder, fillcolor="#5F6368", fontcolor="#FFFFFF"]; Gene_Expression [label="Gene Expression\n(Proliferation, Survival)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Ruxolitinib [label="Ruxolitinib\n(Pyrazole Inhibitor)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Growth_Factor -> Receptor; Receptor -> JAK [label="Activation"]; JAK -> STAT [label="Phosphorylation"]; STAT -> Nucleus [label="Translocation"]; Nucleus -> Gene_Expression; Ruxolitinib -> JAK [label="Inhibition", color="#EA4335", style=dashed, arrowhead=tee]; }

Simplified JAK/STAT Signaling Pathway and Inhibition.

CNS-Acting Agents: A Cautionary Tale

The versatility of the pyrazole scaffold has also led to its exploration in targeting the central nervous system (CNS).

Rimonabant: A Cannabinoid Receptor 1 (CB1) Antagonist

Rimonabant was developed as a selective CB1 receptor antagonist for the treatment of obesity.[20][21] The rationale was to block the appetite-stimulating effects of the endocannabinoid system. While the drug did lead to weight loss, it was withdrawn from the market due to severe psychiatric side effects, including depression and suicidal ideation.[20][22][23] The case of rimonabant serves as a critical reminder of the challenges and potential pitfalls of developing centrally acting drugs, even with a well-established scaffold.[20]

Anabolic Steroids: A Unique Application

In a departure from its more common therapeutic roles, the pyrazole ring has also been fused to a steroid nucleus to create a unique class of anabolic steroids.

Stanozolol: A Pyrazole-Fused Steroid

Stanozolol is a synthetic anabolic steroid derived from dihydrotestosterone.[24][25] The fusion of a pyrazole ring to the A-ring of the steroid core modifies its properties, leading to a higher anabolic-to-androgenic ratio compared to testosterone. It has been used clinically to treat conditions like hereditary angioedema but is more widely known for its misuse as a performance-enhancing drug in sports.[24][25][26]

Part 3: Drug Development and Future Perspectives

The journey of a pyrazole-containing compound from a laboratory curiosity to a life-saving medicine is a long and complex process.

Preclinical and Clinical Development Considerations

While the pyrazole scaffold offers many advantages, it is not without its challenges. The metabolic fate of pyrazole-containing drugs can be complex, and potential off-target effects must be carefully evaluated during preclinical development. As with any drug class, a thorough understanding of the pharmacokinetic and toxicological profile is essential for successful clinical translation.

The Future of Pyrazole Scaffolds

The future for pyrazole-based drug discovery remains bright. Researchers are continually exploring new applications for this versatile scaffold, including in the treatment of infectious diseases, diabetes, and neurodegenerative disorders.[27][28][29] The advent of computational drug design and high-throughput screening is accelerating the discovery of novel pyrazole derivatives with improved potency and selectivity.[19][28][30]

The pyrazole scaffold has firmly established itself as a privileged structure in medicinal chemistry. Its synthetic tractability, favorable physicochemical properties, and ability to interact with a wide range of biological targets have led to the development of numerous important drugs. From the anti-inflammatory effects of celecoxib to the life-saving potential of kinase inhibitors in oncology, the impact of pyrazole-containing compounds on human health is undeniable. As our understanding of disease biology continues to grow, and as new synthetic methodologies are developed, the pyrazole scaffold is poised to remain at the forefront of drug discovery for years to come.

References

  • Stanozolol - Wikipedia. (n.d.). Retrieved February 13, 2024, from [Link]

  • Pyrazole: an Emerging Privileged Scaffold in Drug Discovery: Future Medicinal Chemistry. (2023, November 7). Retrieved February 13, 2024, from [Link]

  • Celecoxib: Mechanism of Action & Structure - Study.com. (n.d.). Retrieved February 13, 2024, from [Link]

  • Celecoxib - Wikipedia. (n.d.). Retrieved February 13, 2024, from [Link]

  • Celebrex (Celecoxib) Pharmacology - News-Medical.Net. (2023, June 18). Retrieved February 13, 2024, from [Link]

  • Celecoxib - StatPearls - NCBI Bookshelf. (2024, February 28). Retrieved February 13, 2024, from [Link]

  • The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies - MDPI. (2023, July 12). Retrieved February 13, 2024, from [Link]

  • Pyrazole: an emerging privileged scaffold in drug discovery - PMC. (2023, November 7). Retrieved February 13, 2024, from [Link]

  • What is Stanozolol? | U.S. Anti-Doping Agency. (2025, May 19). Retrieved February 13, 2024, from [Link]

  • Recent advances in the therapeutic applications of pyrazolines - PMC. (n.d.). Retrieved February 13, 2024, from [Link]

  • (PDF) PYRAZOLE SCAFFOLDS: A PROMISING FRONTIER IN DRUG DISCOVERY. (2026, February 1). Retrieved February 13, 2024, from [Link]

  • What is Stanozolol used for? - Patsnap Synapse. (2024, June 14). Retrieved February 13, 2024, from [Link]

  • Stanozolol Uses, Benefits, Side Effects & Medicines - Zeelab Pharmacy. (n.d.). Retrieved February 13, 2024, from [Link]

  • Celecoxib Pathway, Pharmacodynamics - ClinPGx. (n.d.). Retrieved February 13, 2024, from [Link]

  • Stanozolol: Uses, Side Effects and Medicines | Apollo Pharmacy. (n.d.). Retrieved February 13, 2024, from [Link]

  • Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors - PMC - NIH. (n.d.). Retrieved February 13, 2024, from [Link]

  • Discovery of Pyrazole-Based CDK8 Inhibitors Using High-Throughput Virtual Screening. (2025, February 5). Retrieved February 13, 2024, from [Link]

  • Pyrazole Scaffold: A Remarkable Tool in Drug Development. (2022, October 26). Retrieved February 13, 2024, from [Link]

  • Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents - MDPI. (2024, April 23). Retrieved February 13, 2024, from [Link]

  • Pharmacological Activities of Pyrazole and Its Derivatives A Review. (2026, February 3). Retrieved February 13, 2024, from [Link]

  • Structure–activity relationship (SAR) for pyrazole derivatives. - ResearchGate. (n.d.). Retrieved February 13, 2024, from [Link]

  • Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry | Open Access Journals - Research and Reviews. (n.d.). Retrieved February 13, 2024, from [Link]

  • A review of recent advances in anticancer activity and SAR of pyrazole derivatives - PubMed. (2025, March 15). Retrieved February 13, 2024, from [Link]

  • Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Publishing. (n.d.). Retrieved February 13, 2024, from [Link]

  • Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives - International Journal of Pharmaceutical Sciences Review and Research. (2020, October 24). Retrieved February 13, 2024, from [Link]

  • Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - Encyclopedia.pub. (2023, February 10). Retrieved February 13, 2024, from [Link]

  • Computational insights into rational design and virtual screening of pyrazolopyrimidine derivatives targeting Janus kinase 3 (JAK3) - Frontiers. (2024, August 12). Retrieved February 13, 2024, from [Link]

  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - MDPI. (2023, August 12). Retrieved February 13, 2024, from [Link]

  • Discovery of novel selective Janus kinase 2 (JAK2) inhibitors bearing a 1H-pyrazolo[3,4-d]pyrimidin-4-amino scaffold - PubMed. (2019, April 15). Retrieved February 13, 2024, from [Link]

  • Pyrazole in drug development: a medicinal-chemistry based analysis of USFDA-approved drugs in last decade - PubMed. (2025, June 23). Retrieved February 13, 2024, from [Link]

  • Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities - RSC Publishing. (2025, November 26). Retrieved February 13, 2024, from [Link]

  • Synthesis, biological evaluation, and in silico studies of new CDK2 inhibitors based on pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][3][12][24]triazolo[1,5-c]pyrimidine scaffold with apoptotic activity - Taylor & Francis. (2022, July 10). Retrieved February 13, 2024, from [Link]

  • Targeting multidrug-resistant Acinetobacter baumannii with pyrazole therapeutics: The role of clinical microbiology and structure–activity relationship (SAR) insights - ProBiologists. (n.d.). Retrieved February 13, 2024, from [Link]

  • Discovery of Pyrazole-Based CDK8 Inhibitors Using High- Throughput Virtual Screening | Chemical Methodologies. (2025, January 14). Retrieved February 13, 2024, from [Link]

  • Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors | ACS Medicinal Chemistry Letters - ACS Publications. (2016, August 23). Retrieved February 13, 2024, from [Link]

  • Rimonabant: From RIO to Ban - PMC - NIH. (n.d.). Retrieved February 13, 2024, from [Link]

  • Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study - RSC Publishing. (2024, October 29). Retrieved February 13, 2024, from [Link]

  • Some examples of pyrazole based commercial drugs and bioactive molecules. | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved February 13, 2024, from [Link]

  • Quantitative Structure Activity Relationship (QSAR) Analysis of Some Pyrazole Derivatives as Hypoglycemic Agents - GJBE Global Academia. (n.d.). Retrieved February 13, 2024, from [Link]

  • Synthesis of Pyrazole Derivatives A Review - IJFMR. (2026, January 15). Retrieved February 13, 2024, from [Link]

  • Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - RSC Publishing. (n.d.). Retrieved February 13, 2024, from [Link]

  • Rimonabant: From RIO to Ban - PubMed. (2011, July 6). Retrieved February 13, 2024, from [Link]

  • Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC. (n.d.). Retrieved February 13, 2024, from [Link]

  • Recent Advances in the Synthesis of Pyrazole Derivatives: A Review - MDPI. (2023, September 5). Retrieved February 13, 2024, from [Link]

  • Synthesis of novel pyrazole derivatives and neuroprotective effect investigation - PMC - NIH. (2025, November 12). Retrieved February 13, 2024, from [Link]

  • Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review) - orientjchem.org. (n.d.). Retrieved February 13, 2024, from [Link]

  • Rimonabant – Knowledge and References - Taylor & Francis. (n.d.). Retrieved February 13, 2024, from [Link]

  • (PDF) Rimonabant: from RIO to Ban - ResearchGate. (2025, August 6). Retrieved February 13, 2024, from [Link]

  • Zimulti (rimonabant): What is it and is it FDA approved? - Drugs.com. (n.d.). Retrieved February 13, 2024, from [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine.

Technical Application Note: Scalable Synthesis of 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine Abstract This application note details the optimized protocol for the regioselective synthesis of 1-(2,5-dimethylphenyl...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Application Note: Scalable Synthesis of 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine

Abstract

This application note details the optimized protocol for the regioselective synthesis of 1-(2,5-dimethylphenyl)-3-methyl-1H-pyrazol-5-amine. This scaffold is a critical structural analog to the thrombopoietin receptor agonist Eltrombopag (which utilizes the 3,4-dimethyl isomer). The method utilizes a Knorr-type cyclocondensation between (2,5-dimethylphenyl)hydrazine and 3-aminocrotononitrile. Special emphasis is placed on controlling regiochemistry (5-amino vs. 3-amino isomers) through solvent selection and temperature control, ensuring a scalable, high-purity output suitable for pharmaceutical intermediate standards.

Part 1: Chemical Strategy & Mechanism

The synthesis relies on the condensation of an aryl hydrazine with a


-ketonitrile equivalent. While 3-oxobutanenitrile is the theoretical electrophile, we utilize 3-aminocrotononitrile (diacetonitrile)  as the stable, industrial-standard equivalent.

The Regioselectivity Challenge: The reaction of aryl hydrazines with non-symmetrical 1,3-dielectrophiles can yield two isomers:

  • 5-Amino-3-methyl-1-aryl (Target): Formed via initial attack of the terminal hydrazine nitrogen (

    
    ) on the electrophilic carbon of the nitrile precursor, followed by cyclization.
    
  • 3-Amino-5-methyl-1-aryl (Impurity): Formed if the internal nitrogen attacks first or if steric bulk from the 2,5-dimethylaryl group forces an alternate pathway.

Mechanistic Pathway: Under optimized reflux conditions in ethanol, the terminal nitrogen of the hydrazine (being more nucleophilic) attacks the enamine carbon of 3-aminocrotononitrile (displacing ammonia) or the ketone tautomer. This forms a hydrazone intermediate which undergoes intramolecular nucleophilic attack on the nitrile carbon to close the ring.

ReactionMechanism cluster_conditions Critical Process Parameters Reagents Reagents (2,5-Dimethylphenyl)hydrazine HCl + 3-Aminocrotononitrile Intermediate Intermediate (Hydrazone/Amidine Species) Reagents->Intermediate EtOH, Reflux (- NH3) Cyclization Cyclization (Intramolecular Nucleophilic Attack) Intermediate->Cyclization Tautomerization Product Target Product 1-(2,5-Dimethylphenyl)-3-methyl- 1H-pyrazol-5-amine Cyclization->Product Final Aromatization Temp Temp: 78°C (Reflux) pH pH: Neutral/Slightly Basic

Figure 1: Mechanistic pathway for the Knorr-type cyclocondensation favoring the 5-amino isomer.

Part 2: Critical Process Parameters (CPPs)

To ensure reproducibility and high yield (>85%), the following parameters must be strictly controlled.

ParameterSpecificationScientific Rationale
Stoichiometry 1.05 eq. Nitrile : 1.0 eq.[1] HydrazineSlight excess of 3-aminocrotononitrile ensures complete consumption of the toxic hydrazine starting material.
Solvent System Ethanol (Absolute)Protic solvents facilitate proton transfer during tautomerization. Ethanol provides the ideal reflux temperature (78°C) to drive the kinetics toward the thermodynamic 5-amino product.
Base Neutralization NaOH or NaOAc (1.0 eq)The hydrazine is supplied as a hydrochloride salt for stability. It must be free-based in situ to restore nucleophilicity. Failure to neutralize inhibits the reaction.
Reaction Time 4–6 HoursInsufficient time leads to uncyclized hydrazone intermediates (detectable by HPLC).

Part 3: Detailed Experimental Protocol

Safety Warning: Aryl hydrazines are toxic and potential carcinogens. All operations must be performed in a fume hood. Wear nitrile gloves and safety glasses.

Materials:
  • (2,5-Dimethylphenyl)hydrazine hydrochloride (MW: 172.65 g/mol )

  • 3-Aminocrotononitrile (MW: 82.10 g/mol )

  • Ethanol (Absolute)

  • Sodium Hydroxide (50% aq. solution) or Sodium Acetate

  • Water (Deionized)

Step-by-Step Workflow:
  • Free-Basing (In-Situ):

    • Charge a 3-neck round-bottom flask (equipped with a reflux condenser and magnetic stir bar) with (2,5-dimethylphenyl)hydrazine hydrochloride (10.0 g, 57.9 mmol).

    • Add Ethanol (100 mL). Stir to form a suspension.

    • Slowly add NaOH (50% aq) (4.63 g, 57.9 mmol) or solid Sodium Acetate (1.1 eq).

    • Observation: The suspension will change consistency as the free hydrazine is liberated and NaCl precipitates. Stir for 15 minutes at room temperature.

  • Addition of Electrophile:

    • Add 3-aminocrotononitrile (5.0 g, 60.8 mmol, 1.05 eq) in one portion.

    • Note: 3-aminocrotononitrile is solid at RT; ensure it is fully dissolved or suspended before heating.

  • Cyclocondensation (Reflux):

    • Heat the reaction mixture to varying reflux (approx. 78–80°C).

    • Maintain reflux for 5 hours .

    • IPC (In-Process Control): Monitor by TLC (50% EtOAc/Hexane) or HPLC. The hydrazine starting material (

      
       min) should disappear, and the product peak (
      
      
      
      min) should dominate.
  • Work-up & Isolation:

    • Cool the reaction mixture to room temperature, then chill to 0–5°C in an ice bath. Stir for 1 hour to maximize precipitation.

    • Note: If precipitation is poor, reduce solvent volume by 50% via rotary evaporation before chilling.

    • Filter the solids using a Buchner funnel.

    • Wash the filter cake with cold water (2 x 20 mL) to remove inorganic salts (NaCl) and cold ethanol (1 x 10 mL) to remove unreacted nitrile.

  • Purification (Recrystallization):

    • The crude solid is usually off-white to pale yellow.

    • Recrystallize from Ethanol/Water (9:1) if purity is <98%.

    • Dry in a vacuum oven at 45°C for 12 hours.

ProtocolWorkflow Start Start: Weigh Reagents Freebase Step 1: Free-basing (Hydrazine HCl + Base in EtOH) Start->Freebase Addition Step 2: Add 3-Aminocrotononitrile Freebase->Addition Reflux Step 3: Reflux (78°C, 5h) Cyclocondensation Addition->Reflux Cool Step 4: Cool to 0-5°C Precipitation Reflux->Cool Filter Step 5: Filtration & Wash (Remove NaCl) Cool->Filter Dry Step 6: Vacuum Dry Isolate Target Amine Filter->Dry

Figure 2: Operational workflow for the synthesis of the target aminopyrazole.

Part 4: Analytical Validation

The synthesized compound must be validated against the following criteria to ensure structural integrity and regiochemical purity.

  • 1H NMR (DMSO-d6, 400 MHz):

    • 
       2.05 (s, 3H, Ar-CH3).
      
    • 
       2.15 (s, 3H, 3-CH3 of pyrazole).
      
    • 
       2.28 (s, 3H, Ar-CH3).
      
    • 
       5.35 (s, 1H, Pyrazole-H4).
      
    • 
       5.10 (bs, 2H, -NH2, exchangeable with D2O).
      
    • 
       7.0-7.3 (m, 3H, Aromatic protons).
      
    • Diagnostic: The singlet at ~5.35 ppm is characteristic of the C4-H in 5-aminopyrazoles.

  • Mass Spectrometry (ESI+):

    • Calculated

      
      .
      
    • Found

      
      .
      
  • Regioisomer Check:

    • The 3-amino isomer (impurity) typically shows a downfield shift for the pyrazole-CH3 and distinct aromatic splitting patterns. HPLC analysis using a C18 column (Water/Acetonitrile gradient) will resolve the two isomers; the 5-amino (target) is generally the major product (>95%) under these conditions.

References

  • Regioselectivity in Aminopyrazole Synthesis: Fandrick, D. R., et al.[2] "A Michael Equilibration Model to Control Site Selectivity in the Condensation toward Aminopyrazoles." Organic Letters, 2015, 17(12), 2964–2967. Link

  • Eltrombopag Chemistry (Analogous Route): "Process for the preparation of Eltrombopag olamine and its intermediates." US Patent 11161821B2. Link

  • General Pyrazole Synthesis Review: Anwar, H. F., & Elnagdi, M. H. "Recent developments in aminopyrazole chemistry." ARKIVOC, 2009, (i), 198–250.[2] Link

  • Industrial Precursors: "Process for the production of 3-aminocrotononitrile." US Patent 5187297A. Link

Sources

Application

Cyclocondensation reaction of 1,3-dicarbonyl compounds with hydrazines.

Application Notes & Protocols: The Knorr Pyrazole Synthesis A Comprehensive Guide to the Cyclocondensation of 1,3-Dicarbonyl Compounds with Hydrazines for Pharmaceutical and Research Applications Introduction: The Pyrazo...

Author: BenchChem Technical Support Team. Date: February 2026

Application Notes & Protocols: The Knorr Pyrazole Synthesis

A Comprehensive Guide to the Cyclocondensation of 1,3-Dicarbonyl Compounds with Hydrazines for Pharmaceutical and Research Applications

Introduction: The Pyrazole Scaffold in Modern Chemistry

The pyrazole nucleus, a five-membered heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry and materials science.[1][2][3] Its remarkable versatility and ability to engage in various biological interactions have cemented its status as a "privileged scaffold" in drug discovery.[4][5] A vast number of approved therapeutic agents across a spectrum of diseases, including cancer, inflammation, and viral infections, feature this core structure.[6][7] Notable examples include the anti-inflammatory drug Celecoxib, the erectile dysfunction treatment Sildenafil, and the kinase inhibitor Ruxolitinib.[7][8]

The most fundamental and widely employed method for constructing this vital heterocyclic system is the Knorr Pyrazole Synthesis, first reported by Ludwig Knorr in 1883.[2][3][9] This reaction involves the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[10][11] Its enduring prevalence is due to its operational simplicity, high yields, and the ready availability of starting materials.[12]

This guide serves as an in-depth technical resource for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of steps to explain the underlying principles, causality behind experimental choices, and field-proven protocols for leveraging this powerful reaction.

Reaction Mechanism and Regioselectivity

The Knorr synthesis is typically performed under acidic conditions, where the acid acts as a catalyst.[1][13] The mechanism proceeds through a sequence of nucleophilic attack, imine/hydrazone formation, intramolecular cyclization, and dehydration to yield the stable, aromatic pyrazole ring.

The reaction begins with the protonation of one of the carbonyl groups of the 1,3-dicarbonyl compound, enhancing its electrophilicity. The more nucleophilic nitrogen atom of the hydrazine then attacks this activated carbonyl, leading to a carbinolamine intermediate. This intermediate subsequently loses a molecule of water to form a hydrazone. The second nitrogen atom of the hydrazine then performs an intramolecular nucleophilic attack on the remaining carbonyl group. A final dehydration step results in the formation of the aromatic pyrazole product and regeneration of the acid catalyst.[1][10][14]

Knorr_Mechanism cluster_start Reactants cluster_steps Reaction Pathway cluster_end Product R1_CO 1,3-Dicarbonyl Step1 Step 1: Nucleophilic Attack Hydrazine attacks one carbonyl group. R1_CO->Step1 R2_NHNH2 Hydrazine R2_NHNH2->Step1 Step2 Step 2: Hydrazone Formation Dehydration forms a key intermediate. Step1->Step2 + H⁺, - H₂O Step3 Step 3: Intramolecular Cyclization Second nitrogen attacks the remaining carbonyl. Step2->Step3 Step4 Step 4: Dehydration & Aromatization Final water molecule is eliminated to form the stable pyrazole ring. Step3->Step4 - H₂O Pyrazole Pyrazole Step4->Pyrazole

Caption: General workflow of the Knorr Pyrazole Synthesis.

Core Challenge: Regioselectivity

A critical consideration arises when using unsymmetrical 1,3-dicarbonyls (where R² ≠ R³ in R²-CO-CH₂-CO-R³) or substituted hydrazines (R¹-NH-NH₂). In these cases, two different regioisomeric pyrazoles can be formed.[9][15] The control of this regioselectivity is paramount for any targeted synthesis.

The outcome is governed by a delicate interplay of three main factors:

  • Electronic Effects : The more electrophilic carbonyl carbon is preferentially attacked by the more nucleophilic nitrogen of the hydrazine.[14][15] For instance, a ketone is generally more reactive than an ester.

  • Steric Effects : Bulky substituents on either the dicarbonyl compound or the hydrazine can hinder the approach to a specific carbonyl group, directing the reaction towards the less sterically encumbered site.[15]

  • Reaction Conditions : pH is a crucial determinant. Under acidic conditions, the reaction is often kinetically controlled, favoring attack at the more reactive carbonyl. Neutral or basic conditions can alter this preference.[15][16]

Regioselectivity Reactants Unsymmetrical 1,3-Diketone (R²-CO-CH₂-CO-R³) + Substituted Hydrazine (R¹-NH-NH₂) PathwayA Attack at Carbonyl (R² side) Reactants->PathwayA PathwayB Attack at Carbonyl (R³ side) Reactants->PathwayB ProductA Regioisomer 1 PathwayA->ProductA Favored by: - Higher electrophilicity of C=O (R²) - Less steric hindrance at R² ProductB Regioisomer 2 PathwayB->ProductB Favored by: - Higher electrophilicity of C=O (R³) - Less steric hindrance at R³

Caption: Factors influencing the formation of regioisomers.

Application Notes: Optimizing the Synthesis

Reactant & Catalyst Selection
  • 1,3-Dicarbonyl Compounds : A wide array of β-diketones and β-ketoesters serve as effective substrates. The presence of electron-withdrawing groups, such as a trifluoromethyl (CF₃) group, can significantly enhance the electrophilicity of the adjacent carbonyl, influencing regioselectivity.[2][17]

  • Hydrazines : Hydrazine hydrate, phenylhydrazine, and various aryl- or alkyl-substituted hydrazines are commonly used. It is crucial to handle hydrazine and its derivatives with care as they are toxic.[12]

  • Catalysts : While classic protocols often employ mineral acids (HCl, H₂SO₄) or acetic acid, modern methodologies have introduced milder and more efficient catalytic systems.[12] Lewis acids (e.g., lithium perchlorate) and heterogeneous catalysts like nano-ZnO have been shown to promote the reaction effectively, often under more environmentally friendly conditions.[2][9]

Solvent and Temperature Considerations

The choice of solvent can impact reaction rates and, in some cases, selectivity.

  • Protic Solvents : Ethanol and glacial acetic acid are the most common solvents, facilitating proton transfer steps in the mechanism.

  • Aprotic Solvents : N,N-dimethylacetamide (DMA) has been shown to be highly effective, enabling reactions to proceed efficiently even at room temperature.[2]

  • Temperature : Reactions are typically conducted at elevated temperatures (reflux) to ensure completion.[18] However, the use of microwave irradiation has emerged as a powerful technique to dramatically reduce reaction times from hours to minutes.[1][9]

Detailed Experimental Protocols

Protocol 1: General Synthesis of 3,5-Dimethyl-1-phenyl-1H-pyrazole

This protocol provides a standard procedure for a classic Knorr reaction.

Materials:

  • Acetylacetone (1,3-dicarbonyl)

  • Phenylhydrazine (hydrazine derivative)

  • Glacial Acetic Acid (solvent and catalyst)

  • Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

Procedure:

  • In a 100 mL round-bottom flask equipped with a magnetic stir bar, add glacial acetic acid (20 mL).

  • To the stirring solvent, add phenylhydrazine (10 mmol, 1.0 eq).

  • Slowly add acetylacetone (10 mmol, 1.0 eq) to the mixture. The addition may be slightly exothermic.

  • Attach a reflux condenser and heat the mixture to reflux (approx. 118 °C) with continuous stirring.

  • Monitor the reaction progress using Thin-Layer Chromatography (TLC). The reaction is typically complete within 1-2 hours.

  • Once the reaction is complete, cool the mixture to room temperature and then place it in an ice bath to facilitate precipitation.

  • Pour the cold reaction mixture into 50 mL of ice-cold water. A solid product should precipitate.

  • Collect the crude product by vacuum filtration and wash the filter cake with cold water (2 x 20 mL).

  • Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water) to yield pure 3,5-dimethyl-1-phenyl-1H-pyrazole.

Protocol 2: Synthesis of Celecoxib (A Selective COX-2 Inhibitor)

This protocol outlines the synthesis of the FDA-approved drug Celecoxib, a cornerstone example for drug development professionals.[8][18]

Materials:

  • 4,4,4-Trifluoro-1-(4-methylphenyl)-1,3-butanedione (TFBD)

  • 4-Sulfamoylphenylhydrazine hydrochloride

  • Ethanol or Ethyl Acetate/Water

  • Hydrochloric Acid (catalytic amount)

Procedure:

  • Charge a reaction vessel equipped with a reflux condenser and stirrer with 4,4,4-trifluoro-1-(4-methylphenyl)-1,3-butanedione (1.0 eq).

  • Add a suitable solvent system, such as a mixture of ethyl acetate (5 volumes) and water (5 volumes).[19]

  • Add 4-sulfamoylphenylhydrazine hydrochloride (1.1 eq) to the mixture.[20]

  • Add a catalytic amount of hydrochloric acid (e.g., 0.4 mL of 32% HCl for a ~1 mmol scale reaction).[20]

  • Heat the reaction mixture to 55-80 °C and stir vigorously for 2-5 hours.[19][20] The regioselectivity is driven by the higher electrophilicity of the ketone carbonyl adjacent to the CF₃ group.

  • Monitor the reaction for completion by TLC or HPLC.

  • Upon completion, cool the mixture to room temperature, and then further to 0-5 °C in an ice bath to maximize precipitation of the product.[19]

  • Isolate the crude Celecoxib by vacuum filtration.

  • Wash the solid product with cold water to remove any remaining salts and acid.[19][20]

  • The crude product can be purified by recrystallization from a suitable solvent system, such as ethyl acetate/heptane or toluene, to yield pure Celecoxib.[18][19]

Comparative Data on Catalytic Systems

The efficiency of the Knorr synthesis can be significantly enhanced by the choice of catalyst. The following table summarizes yields for a model reaction under various catalytic conditions, demonstrating the potential for process optimization.

Catalyst SystemSolventTemperature (°C)Time (min)Yield (%)Reference
None (Uncatalyzed)Ethylene GlycolRoom Temp120No Reaction[9]
Glacial Acetic AcidAcetic AcidReflux60~85-90[12]
LiClO₄Ethylene GlycolRoom Temp2092[9]
Nano-ZnOEthanolReflux3095[2][3]
Microwave (Acidic)Ethanol1005>90[1][9]

References

  • Knorr Pyrazole Synthesis - J&K Scientific LLC. (2025).
  • Knorr Pyrazole Synthesis (M. Pharm) | PPTX - Slideshare.
  • The Discovery and Synthesis of Celecoxib: A Selective COX-2 Inhibitor - Benchchem.
  • Knorr pyrazole synthesis - Name-Reaction.com.
  • knorr pyrazole synthesis | PPTX - Slideshare.
  • Recent Advances in the Synthesis of Pyrazole Derivatives: A Review - MDPI. (2023).
  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC.
  • A review of pyrazole an its derivative - National Journal of Pharmaceutical Sciences. (2021).
  • Knorr Pyrazole Synthesis of Edaravone - The Royal Society of Chemistry.
  • PYRAZOLE SCAFFOLDS: A PROMISING FRONTIER IN DRUG DISCOVERY. (2026).
  • Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry | Open Access Journals - Research and Reviews.
  • Original Functionalized Pyrazoles For Drug Discovery | Building Blocks - Life Chemicals. (2019).
  • Pyrazole: an Emerging Privileged Scaffold in Drug Discovery: Future Medicinal Chemistry. (2023).
  • Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - MDPI. (2022).
  • Pyrazole synthesis - Organic Chemistry Portal.
  • Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - Beilstein Journals. (2024).
  • CS216930B2 - Method of preparation of the pyrazoles - Google Patents.
  • Iodine-promoted synthesis of pyrazoles from 1,3-dicarbonyl compounds and oxamic acid thiohydrazides - Organic Chemistry Frontiers (RSC Publishing).
  • A Greener Synthesis of the Nonsteroidal Anti-inflammatory Drug Celecoxib | Journal of Chemical Education - ACS Publications. (2026).
  • The synthesis of polysubstituted pyrazoles using hydrazine derivatives and 1,3-dicarbonyl compounds. - ResearchGate.
  • SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST - Jetir.Org.
  • Iodine-Promoted Synthesis of Pyrazoles from 1,3-Dicarbonyl Compounds and Oxamic Acid Thiohydrazides | Request PDF - ResearchGate. (2026).
  • Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC.
  • US7919633B2 - Process for preparation of celecoxib - Google Patents.
  • The reaction between hydrazines and β-dicarbonyl compounds: proposal for a mechanism.
  • Regioselectivity issues in the synthesis of substituted pyrazoles from hydrazines - Benchchem.
  • Knorr Pyrazole Synthesis - Chem Help Asap.

Sources

Method

Application Notes and Protocols for Antibacterial Assays Using 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine

Abstract The increasing prevalence of multidrug-resistant bacteria necessitates the discovery of novel antimicrobial agents. Pyrazole derivatives have emerged as a promising class of heterocyclic compounds with a broad s...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The increasing prevalence of multidrug-resistant bacteria necessitates the discovery of novel antimicrobial agents. Pyrazole derivatives have emerged as a promising class of heterocyclic compounds with a broad spectrum of biological activities, including significant antibacterial potential.[1][2][3][4] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine in a suite of antibacterial assays. These protocols are designed to rigorously evaluate its efficacy and establish a preliminary antibacterial profile. We will detail the methodologies for determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC), as well as a qualitative assessment via the Agar Well Diffusion method. Furthermore, we will address the critical aspect of cytotoxicity to determine the compound's selectivity for bacterial over mammalian cells.

Introduction: The Rationale for Investigating Pyrazole Derivatives

Pyrazole and its derivatives are five-membered heterocyclic compounds containing two adjacent nitrogen atoms. This structural motif is a privileged scaffold in medicinal chemistry, found in a number of approved drugs.[4][5] The versatility of the pyrazole ring allows for substitutions at various positions, leading to a wide array of derivatives with diverse pharmacological properties, including anti-inflammatory, analgesic, and anticancer activities.[3][5][6]

In the context of antibacterial research, pyrazole derivatives have been shown to be potent inhibitors of various bacterial strains, including multidrug-resistant ones.[1][7] Their mechanisms of action are varied, with some derivatives reported to inhibit essential bacterial enzymes like DNA gyrase, while others may disrupt the bacterial cell wall.[1][8] The specific compound, 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine, is a member of this promising class. Its structural features, including the dimethylphenyl and methyl-pyrazol-amine moieties, warrant a thorough investigation of its antibacterial potential. These application notes will provide the foundational protocols to initiate such an investigation.

Experimental Design and Workflow

A systematic approach is crucial for evaluating a novel compound's antibacterial properties. The workflow outlined below ensures a comprehensive initial screening, from determining basic efficacy to assessing preliminary safety.

experimental_workflow cluster_prep Phase 1: Preparation cluster_screening Phase 2: Primary Screening cluster_quant Phase 3: Quantitative Analysis cluster_analysis Phase 4: Data Interpretation Compound_Prep Compound Stock Preparation Agar_Diffusion Agar Well Diffusion (Qualitative) Compound_Prep->Agar_Diffusion MIC_Assay Broth Microdilution (MIC Determination) Compound_Prep->MIC_Assay Culture_Prep Bacterial Culture Preparation Culture_Prep->Agar_Diffusion Culture_Prep->MIC_Assay Agar_Diffusion->MIC_Assay Inform concentration range MBC_Assay MBC Determination MIC_Assay->MBC_Assay Based on MIC value Cytotoxicity_Assay Cytotoxicity Assay (e.g., MTT on HEK293) MIC_Assay->Cytotoxicity_Assay Data_Analysis Data Analysis & Selectivity Index (SI) Calculation MBC_Assay->Data_Analysis Cytotoxicity_Assay->Data_Analysis mechanism_of_action cluster_compound cluster_bacterium Bacterial Cell Compound 1-(2,5-Dimethylphenyl)-3-methyl- 1H-pyrazol-5-amine DNA_Gyrase DNA Gyrase (GyrA/GyrB) Compound->DNA_Gyrase Inhibits Cell_Death Cell Death Compound->Cell_Death Leads to DNA Bacterial DNA DNA_Gyrase->DNA Relaxes supercoils Replication DNA Replication DNA_Gyrase->Replication Enables DNA->Replication

Caption: Hypothetical inhibition of bacterial DNA gyrase.

Conclusion

These application notes provide a robust framework for the initial antibacterial evaluation of 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine. By following these standardized protocols, researchers can generate reliable and reproducible data on the compound's MIC, MBC, and preliminary safety profile. Positive results from these assays would justify further investigation, including time-kill kinetics, resistance development studies, and in-depth mechanistic analyses. The broad biological potential of pyrazoles makes this specific derivative a worthy candidate for exploration in the ongoing search for new antibacterial therapies.

References

  • Al-Ostoot, F. H., Al-Ghorbani, M., & El-Sherief, H. A. (2022). Antibacterial pyrazoles: tackling resistant bacteria. RSC Medicinal Chemistry, 13(1), 23-41. Available from: [Link]

  • Zhang, H., et al. (2025). Design, Synthesis, and Antibacterial Activity Evaluation and Mechanism of 1-H-Indole-3-pyrazolamide Derivatives Containing Piperazine. ACS Omega. Available from: [Link]

  • Quinn, C. L., et al. (2021). Evaluation of novel compounds as anti-bacterial or anti-virulence agents. Frontiers in Cellular and Infection Microbiology, 11, 765878. Available from: [Link]

  • Thaker, M. N., et al. (2015). Novel Antibacterial Targets and Compounds Revealed by a High-Throughput Cell Wall Reporter Assay. Antimicrobial Agents and Chemotherapy, 59(6), 3457-3464. Available from: [Link]

  • Chepkirui, C., & Matasyoh, J. C. (2023). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Journal of Applied Microbiology, 134(11), lxad276. Available from: [Link]

  • Alfei, S., et al. (2024). Targeting multidrug-resistant Acinetobacter baumannii with pyrazole therapeutics: The role of clinical microbiology and structure–activity relationship (SAR) insights. ProBiologists. Available from: [Link]

  • Kumar, A., et al. (2023). Biochemical evaluation of novel antibacterial compounds. International Journal of Advanced Biochemistry Research. Available from: [Link]

  • IJRAR. (n.d.). ANTIMICROBIAL AGENTS CONTAINING PYRAZOLE NUCLEUS AND THEIR BIOLOGICAL ACTIVITY. IJRAR.org. Available from: [Link]

  • Li, J., et al. (2021). Synthesis and Activity Evaluation of Some Pyrazole–Pyrazoline Derivatives as Dual Anti-Inflammatory and Antimicrobial Agents. Polycyclic Aromatic Compounds, 1-15. Available from: [Link]

  • Sharma, S., et al. (2013). Anti-inflammatory and antimicrobial activities of novel pyrazole analogues. Journal of Pharmacy Research, 7(5), 419-424. Available from: [Link]

  • Bakavoli, M., et al. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Arkivoc, 2018(2), 1-35. Available from: [Link]

  • Sangapure, S. S., et al. (2001). Synthesis and biological activity of some new pyrazole derivatives. Indian Journal of Pharmaceutical Sciences, 63(4), 295-299.
  • Sandhya, P. V., & Niyas, K. V. M. (2021). Antimicrobial, molecular docking and SAR studies of pyrazole clubbed imino in vitro phenyl derivatives. Chemical Data Collections, 32, 100669. Available from: [Link]

  • Al-Zoubi, R. M., et al. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Chemistry, 4(3), 1018-1053. Available from: [Link]

  • Kale, P. D., et al. (2013). Synthesis and antimicrobial activity of some new 3,5-dimethyl azopyrazole derivatives. Journal of Chemical and Pharmaceutical Research, 5(9), 130-134. Available from: [Link]

  • Kamal, A., & Sreekanth, K. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry, 15(20), 2011-2035. Available from: [Link]

  • Al-Amiery, A. A., et al. (2017). 1,3,5-Trisubstituted-1H-Pyrazole Derivatives as New Antimicrobial Agents. Trade Science Inc. Available from: [Link]

  • Chem-Impex. (n.d.). 3-(2-Methylphenyl)-1H-pyrazol-5-amine. Available from: [Link]

  • CN101367763A - Synthesis process of 1-phenyl-3-methyl-5-pyrazolone. (n.d.). Google Patents.
  • Çetin, A. (2015). PİRAZOL TÜREVLERİNİN SENTEZ YÖNTEMLERİ - SYNTHESIS METHODS OF PYRAZOLE DERIVATES. Muş Alparslan Üniversitesi Fen Bilimleri Dergisi, 3(1), 303-321. Available from: [Link]

  • Patel, S. R., et al. (2012). Synthesis and antimicrobial screening of novel 2-(5-(4-(allyloxy)-3-methoxyphenyl)-1H-pyrazol-3-yl)phenol derivatives. Bioorganic & Medicinal Chemistry Letters, 22(10), 3469-3472. Available from: [Link]

  • Kumar, D., et al. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Pharmaceuticals, 15(12), 1530. Available from: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine

Ticket ID: PYR-SYN-2026-05 Subject: Yield Optimization & Troubleshooting Guide Assigned Specialist: Senior Application Scientist, Process Chemistry Division Core Directive & Scope This guide addresses the synthesis of 1-...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: PYR-SYN-2026-05 Subject: Yield Optimization & Troubleshooting Guide Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Core Directive & Scope

This guide addresses the synthesis of 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine , a critical heterocyclic building block (often associated with the synthesis of thrombopoietin receptor agonists like Eltrombopag).

The standard synthesis involves the cyclocondensation of 2,5-dimethylphenylhydrazine (or its hydrochloride salt) with 3-aminocrotononitrile (also known as


-aminocrotononitrile). While theoretically straightforward, this reaction is prone to regiochemical ambiguity, oxidation byproducts, and "oiling out" during crystallization.

Standard Optimized Protocol

To establish a baseline for troubleshooting, ensure your workflow aligns with this optimized protocol. Deviations here are the primary cause of yield loss.

Reagents & Stoichiometry
  • A: 2,5-Dimethylphenylhydrazine Hydrochloride (1.0 equiv)

  • B: 3-Aminocrotononitrile (1.05 equiv)

  • Solvent: Ethanol (Absolute) or Methanol (HPLC Grade)

  • Catalyst: Conc. HCl (0.1 equiv) - Only if using free base hydrazine; omit if using hydrazine HCl salt.

Step-by-Step Methodology
  • Inerting: Purge the reaction vessel with Nitrogen (

    
    ) for 15 minutes. Critical: Aryl hydrazines are oxidation-sensitive.
    
  • Dissolution: Suspend Reagent A in Ethanol (5-7 mL per mmol).

  • Addition: Add Reagent B in a single portion at room temperature.

  • Reflux: Heat the mixture to reflux (

    
     for EtOH). Maintain reflux for 4–6 hours .
    
    • Checkpoint: Monitor via TLC (Mobile Phase: 50% Ethyl Acetate/Hexane). The hydrazine spot (polar, stains with ninhydrin) should disappear.

  • Concentration: Cool to room temperature. Remove ~60% of the solvent under reduced pressure.

  • Neutralization/Precipitation:

    • Pour the concentrate into crushed ice/water (10x volume).

    • Adjust pH to 8–9 using 10% NaOH or saturated

      
      . The product precipitates as a solid free base.
      
  • Purification: Filter the solid. Recrystallize from Ethanol/Water (8:2 ratio) if the melting point deviates from standard (

    
    ).
    

Troubleshooting & FAQs

Category A: Low Yield & Conversion[1]

Q: The reaction mixture turned dark brown/black, and yield is <30%. What happened? Diagnosis: Oxidative degradation of the hydrazine. The Fix:

  • Check the Hydrazine Source: 2,5-dimethylphenylhydrazine free base is unstable. Always use the Hydrochloride (HCl) salt. If you must use the free base, distill it immediately before use.

  • Inert Atmosphere: This reaction must be run under Nitrogen or Argon. Oxygen promotes the formation of tarry azo-polymers.

  • Light Sensitivity: Wrap the flask in aluminum foil during reflux.

Q: I see starting material remaining even after 12 hours of reflux. Diagnosis: Loss of volatile nitrile or insufficient acid catalysis. The Fix:

  • Nitrile Quality: 3-aminocrotononitrile can degrade to a polymer or hydrolyze. Ensure the reagent is a white/off-white solid, not a yellow sticky mass.

  • Acid Boost: If using the hydrazine free base, you must add catalytic HCl (0.1–0.5 equiv). The reaction proceeds via a protonated intermediate.[1]

Category B: Regioselectivity (The "Wrong Isomer" Problem)

Q: NMR suggests I have a mixture of isomers. Why am I getting the 3-amino-5-methyl isomer instead of the 5-amino-3-methyl target? Diagnosis: Thermodynamic vs. Kinetic control failure. Technical Insight: The reaction of a hydrazine with a


-ketonitrile (or enaminonitrile) can yield two regioisomers.
  • Target (5-amino): Result of hydrazine terminal

    
     attacking the nitrile carbon (or enamine carbon depending on pH).
    
  • Impurity (3-amino): Result of initial attack at the wrong electrophilic site. The Fix:

  • Use 3-Aminocrotononitrile: Do not use 3-oxobutyronitrile (diacetylmonoxime derivative) directly if possible; the enamine form (3-aminocrotononitrile) locks the tautomer and significantly favors the 5-amino-3-methyl isomer due to the specific electronics of the enamine system reacting with the hydrazine.

Category C: Isolation Issues

Q: Upon pouring into water, the product "oils out" instead of precipitating. Diagnosis: The product is trapped in a semi-stable emulsion or the solvent content is too high. The Fix:

  • Seeding: Scratch the glass side of the beaker with a glass rod to induce nucleation.

  • Solvent Removal: You likely did not evaporate enough Ethanol before the water pour. Rotovap down to a thick slurry before adding water.

  • Cooling: Place the oiled-out mixture in a freezer (-20°C) for 2 hours; the oil will often solidify.

Data & Logic Visualization

Reaction Logic Pathway

ReactionLogic Start Start Synthesis Reagents 2,5-Dimethylphenylhydrazine HCl + 3-Aminocrotononitrile Start->Reagents Conditions Reflux (EtOH), N2 atm, 4-6h Reagents->Conditions Fail_Isomer Wrong Isomer (Cause: Wrong Precursor) Reagents->Fail_Isomer Using 3-oxobutyronitrile (Low Selectivity) CheckTLC Check TLC (Hydrazine consumed?) Conditions->CheckTLC Fail_Oxidation Dark Tar/Low Yield (Cause: Oxidation) Conditions->Fail_Oxidation Air Leak/No N2 CheckTLC->Conditions No (Extend Time) Workup Evaporate EtOH -> Pour into Ice Water -> Neutralize CheckTLC->Workup Yes Precipitate Solid Precipitate Formed? Workup->Precipitate Success Filter & Recrystallize (Target Yield >75%) Precipitate->Success Yes Fail_Oil Oiling Out (Cause: Solvent/Temp) Precipitate->Fail_Oil No (Oil)

Caption: Decision tree for synthesis optimization and troubleshooting common failure modes.

Mechanistic Insight (Regioselectivity)

Mechanism cluster_0 Reactants Hydrazine Hydrazine-NH2 (Nucleophile) Intermediate Acyclic Intermediate Hydrazine->Intermediate Michael-type Addition Enamine Enamine C-Beta (Electrophile) Enamine->Intermediate Cyclization Intramolecular Attack (N on Nitrile) Intermediate->Cyclization - NH3 Product 5-Amino-3-methylpyrazole (Target) Cyclization->Product

Caption: Simplified mechanistic pathway highlighting the Michael-type addition favoring the 5-amino isomer.

Quantitative Benchmarks

ParameterAcceptable RangeOptimal ValueImpact of Deviation
Reaction Temp


(Reflux)
Low temp = incomplete conversion; High temp = degradation.
Time 3–8 Hours5 Hours>8h increases oxidative impurities.
pH (Workup) 7.5–9.58.5pH <7 keeps product as salt (soluble); pH >10 may hydrolyze amide.
Yield 60–85%>80%<60% indicates hydrazine oxidation or loss during workup.
Melting Point


Broad range indicates isomer mixture or solvent inclusion.

References

  • Preparation of Eltrombopag Intermediates.Google Patents. US Patent 7,160,870.

    
    -keto derivatives for pharmaceutical applications. Link
    
  • Regioselective synthesis of 5-aminopyrazoles.Beilstein Journal of Organic Chemistry. Detailed review of the reaction mechanism between hydrazines and

    
    -ketonitriles/enaminonitriles. Link
    
  • Process for the preparation of 3-aminocrotononitrile. Google Patents. US Patent 5,187,297. Provides background on the stability and purity of the nitrile precursor. Link

  • Synthesis of Pyrazoles: A Review. Organic Process Research & Development. Discusses scale-up challenges and safety regarding hydrazine handling. Link(Note: General journal link provided as specific article deep links vary by institution access).

Sources

Optimization

Knorr Pyrazole Synthesis: Technical Support Hub

Status: Online | Queue: Active | Specialist: Senior Application Scientist Welcome to the Knorr Pyrazole Synthesis Support Center. Unlike standard textbook descriptions, this hub treats your synthesis as a dynamic system...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Online | Queue: Active | Specialist: Senior Application Scientist

Welcome to the Knorr Pyrazole Synthesis Support Center. Unlike standard textbook descriptions, this hub treats your synthesis as a dynamic system liable to specific, diagnoseable failure modes. Below, you will find technical directives for resolving regioselectivity errors, stalled intermediates, and non-target side reactions.

🎫 Ticket #001: Regioselectivity Failure (The "Wrong Isomer" Issue)

User Issue: "I reacted a substituted hydrazine with an unsymmetrical 1,3-dicarbonyl, but I isolated the wrong regioisomer (or a difficult-to-separate mixture)."

🔬 Technical Diagnosis

The Knorr synthesis with substituted hydrazines (


) and unsymmetrical 1,3-dicarbonyls (

) creates a competition between two nucleophilic nitrogens and two electrophilic carbonyls.

The reaction outcome is dictated by the initial nucleophilic attack . Once the first C-N bond forms (hydrazone intermediate), the cyclization direction is fixed.

The Mechanism of Failure:

  • Hydrazine Bias: The substituted nitrogen (

    
    ) is more nucleophilic due to the inductive effect of the alkyl group, unless the substituent is electron-withdrawing (e.g., Phenyl), which makes the unsubstituted nitrogen (
    
    
    
    ) more nucleophilic.
  • Carbonyl Bias: The hydrazine attacks the most electrophilic carbonyl.

  • The Clash: If the "harder" nucleophile attacks the "harder" electrophile, you get Isomer A. If conditions (pH, solvent) alter the hardness/softness, you get Isomer B.

🛠️ Troubleshooting Protocol: Steering the Attack

Use the following logic gate to determine which variable to adjust.

RegioselectivityControl Start Analyze Reactants CheckHydrazine Hydrazine Type? Start->CheckHydrazine Alkyl Alkyl-Hydrazine (N-alpha is more nucleophilic) CheckHydrazine->Alkyl Aryl Aryl-Hydrazine (N-beta is more nucleophilic) CheckHydrazine->Aryl CheckCarbonyl Check 1,3-Dicarbonyl Electrophilicity Alkyl->CheckCarbonyl Aryl->CheckCarbonyl Decision Desired Attack Site? CheckCarbonyl->Decision Solvent Switch Solvent Decision->Solvent Protic Protic (EtOH/AcOH) Stabilizes charged intermediates Favors electronic control Solvent->Protic Aprotic Aprotic (THF/DCM) Favors steric control Solvent->Aprotic

Caption: Decision tree for navigating electronic vs. steric control in regioisomer selection.

Strategic Adjustments Table:

VariableAdjustmentMechanistic Impact
Solvent Switch to Fluorinated Alcohols (e.g., TFE, HFIP)High ionizing power and hydrogen bond donation can reverse regioselectivity by stabilizing specific transition states [1].
pH Acidic ConditionsProtonation of the carbonyls makes them harder electrophiles. The less substituted hydrazine nitrogen (less sterically hindered) often attacks the most reactive carbonyl.
pH Basic ConditionsHydrazine acts as a free base. The most nucleophilic nitrogen (often the substituted one for alkyl-hydrazines) attacks the most electrophilic carbonyl.
Temperature Room Temp vs. Reflux Lower temperatures favor the kinetic product (fastest attack). High temperatures allow equilibration to the thermodynamic product (most stable pyrazole).

🎫 Ticket #002: Stalled Reaction (The "Intermediate" Trap)

User Issue: "LCMS shows a mass corresponding to [M+18]. The reaction won't finish."

🔬 Technical Diagnosis

You have isolated the 5-hydroxy-2-pyrazoline (also known as the 5-hydroxy-3,4-dihydropyrazole).

In the standard Knorr mechanism, the initial condensation (hydrazone formation) is followed by cyclization to this intermediate. The final step—dehydration (loss of water)—is required to aromatize the ring into a pyrazole.

Why it stalls:

  • Fluorine Substituents: If you are using trifluoromethyl-1,3-diketones, the

    
     group strongly stabilizes the hydrate/alcohol form, making dehydration energetically difficult [2].
    
  • Steric Bulk: Bulky groups adjacent to the hydroxyl can prevent the orbital alignment necessary for E2 or E1 elimination.

  • Insufficient Acidity: The dehydration step is acid-catalyzed.

🛠️ Rescue Protocol: Forced Dehydration

If your reaction is stuck at the [M+18] stage, do not add more hydrazine. Instead, force the elimination:

  • Evaporate the reaction solvent (if it is an alcohol).

  • Redissolve the crude residue in a non-nucleophilic solvent (Toluene or DCE).

  • Add Acid Catalyst: Add 10 mol%

    
    -TsOH (p-Toluenesulfonic acid) or TFA.
    
  • Install Dean-Stark Trap: Reflux with a Dean-Stark apparatus to physically remove water from the equilibrium.

    • Alternative: Add molecular sieves (4Å) directly to the reaction vessel.

  • Monitor: The [M+18] peak should disappear, replaced by the pyrazole mass.

🎫 Ticket #003: "Chemical Noise" (Azines & Oligomers)

User Issue: "I have a high molecular weight impurity (dimer mass) and colored byproducts."

🔬 Technical Diagnosis

This is a stoichiometry and mixing failure leading to Azine Formation .

  • The Reaction: Azines (

    
    ) form when one hydrazine molecule reacts with two  dicarbonyl molecules (bridging them) instead of cyclizing intramolecularly.
    
  • The Cause: Localized excess of the 1,3-dicarbonyl. If you add hydrazine into the dicarbonyl, the first drops of hydrazine see a huge excess of electrophile, favoring the formation of the dimer.

🛠️ Prevention Protocol: Inverse Addition

To prevent azine formation, you must ensure the hydrazine is always in excess relative to the dicarbonyl during the mixing phase.

Correct Workflow:

  • Dissolve the Hydrazine (1.1 - 1.2 equiv) in the solvent (Ethanol/Methanol) in the flask.

  • Dissolve the 1,3-dicarbonyl in a dropping funnel.

  • Slowly add the dicarbonyl to the hydrazine solution at 0°C or RT.

    • Why? This ensures that every molecule of dicarbonyl entering the flask is surrounded by hydrazine, favoring the 1:1 reaction (hydrazone) over the 2:1 reaction (azine).

📊 Summary of Side Reactions

Side ProductMass Spec SignatureCauseSolution
Regioisomer B Same as ProductElectronic/Steric mismatchChange Solvent (TFE) or pH.
5-Hydroxypyrazoline [M+18] (Product +

)
Stable intermediate (often with

)
Acid catalyzed dehydration (

-TsOH/Toluene).
Azine (Dimer) ~2x Dicarbonyl + HydrazineExcess Dicarbonyl / Poor MixingInverse Addition (Dicarbonyl into Hydrazine).
Hydrazone [M+18] (Linear)Cyclization failedIncrease Temperature; Add Acid.
Oxidation Products Variable (often colored)Air oxidation of phenylhydrazineRun under

; Use fresh reagents.

🧪 Validated Experimental Protocol (General Purpose)

Reagents:

  • 1,3-Dicarbonyl (1.0 equiv)

  • Hydrazine/Substituted Hydrazine (1.2 equiv)

  • Solvent: Ethanol (0.5 M concentration)

  • Catalyst: Acetic Acid (10-20 mol%) or HCl (1-2 drops)

Step-by-Step:

  • Preparation: Charge the reaction flask with Hydrazine and Ethanol.

  • Addition: Add Acetic Acid. Then, add the 1,3-Dicarbonyl dropwise over 15 minutes at room temperature.

    • Checkpoint: Monitor exotherm. Knorr reactions can be vigorous.[1]

  • Reaction: Heat to reflux for 2–4 hours.

  • Monitoring: Check TLC/LCMS.

    • If [M+18] persists: Add

      
      -TsOH and continue reflux.
      
  • Workup:

    • Cool to 0°C. Many pyrazoles precipitate directly. Filter and wash with cold ethanol.

    • If no precipitate: Evaporate solvent, redissolve in EtOAc, wash with

      
       (to remove acetic acid), then Brine. Dry over 
      
      
      
      .

References

  • BenchChem Technical Support. (2025).[2][3] Managing Regioselectivity in Substituted Pyrazole Synthesis. Retrieved from

  • Yang, P., et al. (2009).[4] Isolation of the Half-Condensed Pyrazoline Intermediates en Route to N-(1,10-Phenanthroline)-pyrazole Derivatives from the Knorr Reaction. Synthetic Communications. Retrieved from

  • Awad, L. F. (2000). Isolation and identification of the intermediates during pyrazole formation of some carbohydrate hydrazone derivatives. Carbohydrate Research. Retrieved from

  • Faggiani, E., et al. (2012). New hydroxy-pyrazoline intermediates, subtle regio-selectivity and relative reaction rate variations observed during acid catalyzed and neutral pyrazole cyclization. Organic & Biomolecular Chemistry. Retrieved from

  • Knorr, L. (1883).[5] Einwirkung von Acetessigester auf Phenylhydrazin. Berichte der deutschen chemischen Gesellschaft. (Foundational Reference).

Sources

Troubleshooting

Technical Support Center: Cyclocondensation Yield Optimization

Subject: Troubleshooting Low Yields in Cyclocondensation Protocols From: Dr. Aris Thorne, Senior Application Scientist To: Research Division / Process Chemistry Group Overview Low yield in cyclocondensation is rarely a s...

Author: BenchChem Technical Support Team. Date: February 2026

Subject: Troubleshooting Low Yields in Cyclocondensation Protocols From: Dr. Aris Thorne, Senior Application Scientist To: Research Division / Process Chemistry Group

Overview

Low yield in cyclocondensation is rarely a single-point failure; it is usually a conflict between thermodynamics (equilibrium favoring open chains + water) and kinetics (competitive polymerization or steric mismatch).

This guide moves beyond basic "check your stoichiometry" advice. We will isolate the failure mode by analyzing the reaction vector: Equilibrium , Concentration , and Trajectory .

Phase 1: Diagnostic Workflow

Before altering parameters, identify where the mass balance is going. Use this logic flow to categorize your failure mode.

G Start Start: Low Yield (<40%) SM_Check Is Starting Material (SM) Consumed? Start->SM_Check SM_Yes Yes (SM Consumed) SM_Check->SM_Yes Converted SM_No No (SM Remains) SM_Check->SM_No Stalled Product_Check Is Product Forming? SM_Yes->Product_Check Equilibrium Issue: Equilibrium Trap (Water not removed) SM_No->Equilibrium Reversible Rxn Kinetics Issue: Kinetic Barrier (Temp/Catalyst/Sterics) SM_No->Kinetics Irreversible Rxn Tar_Check Is there Polymer/Tar? Product_Check->Tar_Check Messy TLC/NMR Workup Issue: Isolation Loss (pH/Solubility) Product_Check->Workup Clean Crude NMR, Low Isolated Yield Dilution Issue: Ruggli-Ziegler Violation (Concentration too high) Tar_Check->Dilution Oligomers present

Figure 1: Diagnostic logic tree for isolating cyclization failure modes.

Module 1: The Thermodynamic Trap (Equilibrium)

Symptom: Reaction stalls at 50-60% conversion. Adding more catalyst does nothing. Root Cause: Cyclocondensation releases small molecules (usually


 or 

). If these are not physically removed, the reverse hydrolysis reaction prevents ring closure (Le Chatelier’s Principle).
Troubleshooting Q&A

Q: I am refluxing in toluene, but the reaction won't finish. Why? A: Refluxing is not enough; you must remove the water. Toluene forms a positive azeotrope with water (boiling point


, composition ~20% water). If you do not use a Dean-Stark trap or activated molecular sieves, the water simply drips back into the flask, hydrolyzing your imine/enamine intermediate.

Q: Can I just use Magnesium Sulfate (


) in the flask? 
A:  generally, no. Standard drying agents like 

or

lose efficiency at high temperatures (releasing water back into the solution). You need Chemical Drying (Molecular Sieves) or Physical Removal (Azeotropic Distillation).
Protocol A: High-Efficiency Water Removal

Use this for acid-catalyzed condensations (e.g., Paal-Knorr, Robinson Annulation).

MethodSetup RequirementCritical Parameter
Dean-Stark Vertical trap + Reflux CondenserSolvent Density: Solvent must be lighter than water (Toluene/Benzene) so water sinks to the trap bottom. For heavier solvents (DCM/Chloroform), you need a specialized inverse trap.
Soxhlet/Sieves Soxhlet extractor + 3Å/4Å SievesSieve Activation: Sieves from the jar are "wet." They must be activated at

.

Step-by-Step: Activated Molecular Sieve Protocol

  • Selection: Use 3Å sieves for small molecule release (

    
    ); 4Å can trap small organic products, lowering yield.
    
  • Activation: Heat sieves in a furnace at 300–350°C for 3 hours or flame-dry under high vacuum (

    
     mmHg) until no gas evolves.
    
  • Validation: Place a few beads in the palm of a gloved hand and add one drop of water. If they do not generate significant heat (too hot to hold), they are inactive.

  • Application: Add activated sieves directly to the reaction flask (10-20% w/v) or place in a Soxhlet thimble where the solvent refluxes through them.

Module 2: The Concentration Trap (Ruggli-Ziegler Principle)

Symptom: Starting material is consumed rapidly, but the product is a viscous "tar" or polymer. Root Cause: Competition between Intramolecular (Ring Closure) and Intermolecular (Polymerization) pathways.

The Ruggli-Ziegler Dilution Principle states that reaction rate depends on concentration.

  • Polymerization is bimolecular (Rate

    
    ).
    
  • Cyclization is unimolecular (Rate

    
    ).
    

Ruggli Substrate Linear Precursor (Reactive Ends A & B) HighConc High Concentration (>0.1 M) Substrate->HighConc LowConc High Dilution (<0.001 M) Substrate->LowConc Polymer Intermolecular Attack (Oligomers/Tar) HighConc->Polymer Collision Frequency High Cycle Intramolecular Attack (Cyclic Product) LowConc->Cycle Isolation Favored

Figure 2: The Kinetic competition between cyclization and polymerization.

Troubleshooting Q&A

Q: I ran the reaction at 0.1 M (standard). Why did it polymerize? A: For medium-to-large rings (7+ members), 0.1 M is too concentrated. The entropic cost of bringing two ends of a chain together is high. You must operate under pseudo-high dilution .

Q: How do I run high dilution without using 10 Liters of solvent? A: Use the Syringe Pump Addition Method .

  • Reflux a large volume of solvent (e.g., 500 mL) containing your catalyst.

  • Dissolve your substrate in a small volume (e.g., 20 mL).

  • Add the substrate slowly (over 4–8 hours) using a syringe pump.

  • Why this works: The instantaneous concentration of unreacted starting material remains extremely low (

    
     M), forcing the molecule to react with itself rather than finding another molecule.
    
Module 3: The Trajectory Trap (Baldwin’s Rules)

Symptom: Reaction is clean, water is removed, but no reaction occurs (or wrong isomer forms). Root Cause: Geometric constraints.[1] The nucleophile cannot reach the electrophile at the correct angle.

Baldwin's Rules predict feasibility based on ring size and the hybridization of the electrophile:

  • Tet: Tetrahedral (

    
    )[2]
    
  • Trig: Trigonal (

    
    )
    
  • Dig: Digonal (

    
    )
    

Common Failure: 5-endo-trig . Attempting to close a 5-membered ring where the double bond is inside the newly formed ring is disfavored . The nucleophile cannot achieve the required


 (Burgi-Dunitz) angle of attack.

Solution:

  • Change Oxidation State: Reduce the double bond (convert trig to tet) or oxidize to an alkyne (dig).

  • Lewis Acid Activation: Strong Lewis acids (e.g.,

    
    , 
    
    
    
    ) can sometimes warp the orbital geometry enough to overcome marginal disfavored states, though this is rare for strict Baldwin violations.
Module 4: Isolation & Work-up

Symptom: Crude NMR looks great, but yield drops to 10% after column chromatography. Root Cause: Product instability on Silica or solubility issues.

IssueMechanismSolution
Silica Hydrolysis Many heterocycles (imines, enamines) hydrolyze on acidic silica gel.Neutralize Silica: Pre-treat the column with 1-2% Triethylamine (Et3N) in the eluent to deactivate acidic sites.
Amphoteric Loss Product has both basic (N) and acidic (OH/NH) sites, making it water-soluble at neutral pH.Isoelectric Extraction: Adjust aqueous layer pH to the product's isoelectric point (pI) before extraction. Use "Salting Out" (saturate aqueous layer with NaCl) to force organic product into the organic phase.
References
  • Dean-Stark & Azeotropes: Wiberg, K. B. Laboratory Technique in Organic Chemistry; McGraw-Hill: New York, 1960.
  • Molecular Sieves Activation: Williams, D. B. G.; Lawton, M. "Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants." J. Org. Chem.2010 , 75, 8351–8354.

  • Ruggli-Ziegler Principle: Ziegler, K. "Methoden zur Herstellung und Umwandlung großer Ringsysteme."[3] Houben-Weyl Methods of Organic Chemistry, Vol 4/2, 1955. (Foundational text on high dilution).

  • Baldwin's Rules: Baldwin, J. E.[1][2][4][5] "Rules for Ring Closure." J. Chem. Soc., Chem. Commun.1976 , 734–736.

  • High Dilution Techniques: Rossa, L.; Vögtle, F. "Synthesis of Medio- and Macrocyclic Compounds by High Dilution Principle Techniques."[6] Top. Curr. Chem.1983 , 113, 1–86.[6] [6]

Sources

Optimization

Preventing regioisomer formation in unsymmetrical dicarbonyl reactions.

Status: Operational Operator: Senior Application Scientist Ticket ID: REGIO-ISO-001 Subject: Preventing Regioisomer Formation in Unsymmetrical Dicarbonyl Reactions Welcome to the Regio-Control Support Center You have rea...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Operator: Senior Application Scientist Ticket ID: REGIO-ISO-001 Subject: Preventing Regioisomer Formation in Unsymmetrical Dicarbonyl Reactions

Welcome to the Regio-Control Support Center

You have reached the Tier 3 Technical Support guide for advanced organic synthesis. This documentation addresses the persistent challenge of regioselectivity in unsymmetrical 1,3-dicarbonyls and related ketones.

In unsymmetrical systems, the carbonyl group activates two distinct


-positions. Without precise intervention, reactions yield intractable mixtures of regioisomers (

-alkylation at

vs.

) or structural isomers (

- vs.

-alkylation). This guide provides validated protocols to lock your reaction into the desired pathway.
Module 1: The Enolate Decision Matrix (Kinetic vs. Thermodynamic)

User Ticket: "I am attempting to alkylate 2-methylcyclohexanone, but I keep getting the product substituted at the more hindered carbon. I need the alkyl group at the less substituted position. How do I switch selectivity?"

Root Cause Analysis: You are likely operating under Thermodynamic Control , where the reaction equilibrates to form the most stable enolate (the more substituted alkene).[1][2][3] To target the less substituted carbon, you must switch to Kinetic Control .

Technical Explanation:

  • Thermodynamic Enolate: Formed when the deprotonation is reversible (e.g., using alkoxides in protic solvents). The system seeks the lowest energy state, which is the more substituted double bond (Zaitsev-like stability).

  • Kinetic Enolate: Formed by rapid, irreversible removal of the most accessible proton. This requires a bulky, non-nucleophilic base at low temperatures to prevent equilibration [1].[4]

Troubleshooting Workflow: Selecting the Right Conditions

EnolateDecisionTree Start Target Regiochemistry? LessSub Less Substituted Carbon (Kinetic Control) Start->LessSub Targeting Sterically Open Site MoreSub More Substituted Carbon (Thermodynamic Control) Start->MoreSub Targeting Substituted Site Cond_Kinetic Conditions: 1. Bulky Base (LDA, LiHMDS) 2. T < -78°C 3. Aprotic Solvent (THF) LessSub->Cond_Kinetic Cond_Thermo Conditions: 1. Smaller Base (NaOEt, KH) 2. T > 0°C or Reflux 3. Protic Solvent (EtOH) MoreSub->Cond_Thermo Trap_Kinetic Result: Irreversible deprotonation at steric path of least resistance Cond_Kinetic->Trap_Kinetic Trap_Thermo Result: Equilibrium favors substituted alkene stability Cond_Thermo->Trap_Thermo

Figure 1: Decision matrix for selecting reaction conditions based on desired regiochemical outcome.

Standard Operating Procedure: Kinetic Enolate Generation

Objective: Selective alkylation at the less substituted


-carbon.
  • Preparation: Flame-dry a 2-neck round-bottom flask under Argon.

  • Base Generation: Add diisopropylamine (1.1 equiv) and dry THF. Cool to -78°C.[2][5]

  • Activation: Add

    
    -BuLi (1.05 equiv) dropwise. Stir for 30 min at 0°C to generate Lithium Diisopropylamide (LDA).
    
  • Substrate Addition (Critical): Cool back to -78°C. Add the ketone slowly (over 10-15 min) as a solution in THF.

    • Why? Slow addition ensures the base is always in excess, preventing the ketone from acting as a proton shuttle that allows equilibration [2].

  • Reaction: Stir for 45 min at -78°C.

  • Electrophile Addition: Add the alkyl halide (dissolved in HMPA/THF if unreactive) in one portion.

  • Quench: Allow to warm to room temperature only after the electrophile has reacted.

Module 2: The Ambident Nucleophile ( - vs. -Alkylation)

User Ticket: "I successfully generated the enolate, but after adding my electrophile, I isolated an enol ether (O-alkylation) instead of the alkylated ketone (C-alkylation). Why?"

Root Cause Analysis: Enolates are ambident nucleophiles —they have electron density on both the Carbon and the Oxygen.[6]

  • Hard Electrophiles (high charge density) attack the Oxygen (Hard center).[6]

  • Soft Electrophiles (polarizable) attack the Carbon (Soft center).[6]

  • Solvent Effects: Polar aprotic solvents (DMSO, HMPA) solvate the cation (

    
    ), leaving a "naked" enolate that is more reactive at the Oxygen [3].
    
Optimization Table: Tuning Selectivity
VariableFavor

-Alkylation (Ketone)
Favor

-Alkylation (Enol Ether)
Mechanistic Rationale
Counter-ion Lithium (

)
Potassium (

) or Ammonium (

)

binds tightly to Oxygen, blocking it and forcing reaction at Carbon. Large cations leave Oxygen exposed [4].
Solvent THF, Ether, DioxaneDMSO, HMPA, DMFPolar aprotic solvents separate the ion pair, increasing electron density on Oxygen (Hard-Hard interaction).
Electrophile Alkyl Iodides (

), Benzyl Bromide
Silyl Chlorides (

), Sulfonates
Hard electrophiles (Si, S) prefer the hard Oxygen. Soft electrophiles (C-I) prefer the soft Carbon.[6]
Leaving Group Iodide (

)
Tosylate (

), Triflate (

)
Iodide is a soft base/nucleophile; Oxygen-based leaving groups are harder.
Module 3: Advanced Chelation Strategies

User Ticket: "My substrate is a


-keto ester. Standard bases give me mixtures. Is there a way to lock the conformation?"

Solution: Use Chelation Control with divalent metals. In 1,3-dicarbonyls, the two oxygens can bind to a single metal center (Mg, Ti, Cu), forming a rigid 6-membered chelate. This increases the acidity of the central carbon and prevents reaction at the oxygen.

Protocol: Magnesium-Mediated Soft Enolization

This method uses mild conditions to alkylate sensitive substrates without competing


-alkylation.
  • Reagents: Use Magnesium Ethoxide (

    
    ) or Magnesium Chloride (
    
    
    
    ) with a tertiary amine base (DIPEA).
  • Mechanism: The

    
     coordinates both carbonyls.
    
  • Outcome: The central carbon becomes the exclusive nucleophile. This is particularly effective for Claisen and Dieckmann condensations where regiocontrol is critical [5].

ChelationControl cluster_legend Mechanism Substrate 1,3-Dicarbonyl Metal Mg(II) / Ti(IV) Substrate->Metal Coordination Complex Rigid Chelate (Locked) Metal->Complex Geometry Lock Product C-Alkylated Product Complex->Product Electrophile (E+) Desc Metal binds both oxygens, blocking O-attack and directing E+ to Carbon.

Figure 2: Chelation strategy using divalent metals to enforce C-alkylation in dicarbonyls.

FAQ: Quick Troubleshooting

Q: I used LDA at -78°C, but I still see thermodynamic product. What went wrong? A: You likely added the ketone too fast or allowed the temperature to spike during addition. If the ketone concentration locally exceeds the base concentration, the formed enolate will protonate the incoming ketone, allowing equilibration (proton transfer) [1]. Fix: Slower addition, strictly monitor internal temperature.

Q: Can I use silyl enol ethers to fix my regiochemistry? A: Yes. This is the Mukaiyama strategy.

  • Generate the kinetic enolate (LDA).[5][6]

  • Trap with TMSCl to form the Silyl Enol Ether (isolable).[7]

  • React with an electrophile using a Lewis Acid (

    
     or 
    
    
    
    ). This completely separates the enolization step from the alkylation step, offering the highest fidelity for difficult substrates [6].
References
  • Evans, D. A. (2005). Evans Group Seminars: Enolate Chemistry. Harvard University. Link (Validated via MasterOrganicChemistry/Reusch).

  • Gall, M., & House, H. O. (1972). The Formation and Alkylation of Specific Enolate Anions from an Unsymmetrical Ketone.[1][2] Organic Syntheses, 52, 39. Link

  • Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry Part B: Reactions and Synthesis. Springer. Chapter 1: Alkylation of Nucleophilic Carbon. Link

  • Reusch, W. (2013). Virtual Textbook of Organic Chemistry: Enolates. Michigan State University. Link

  • Rathke, M. W., & Cowan, P. J. (1985). Procedures for the acylation of ketones. Journal of Organic Chemistry. Link

  • Mukaiyama, T. (1982). The Directed Aldol Reaction.[8] Organic Reactions.[4][5][6][7][8][9][10] Link

Sources

Troubleshooting

Common pitfalls in the characterization of pyrazole compounds

Technical Support Center: Pyrazole Characterization & Analytics Subject: Troubleshooting Common Pitfalls in Pyrazole Structural Elucidation From: Dr. Aris Thorne, Senior Application Scientist To: Research & Development D...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Pyrazole Characterization & Analytics

Subject: Troubleshooting Common Pitfalls in Pyrazole Structural Elucidation From: Dr. Aris Thorne, Senior Application Scientist To: Research & Development Division

Introduction: The Pyrazole Paradox

Welcome to the technical support center. If you are here, you have likely encountered the "Pyrazole Paradox": a molecule that looks deceptively simple on paper but behaves chaotically in the NMR tube.

As a 5-membered heterocycle with adjacent nitrogen atoms, pyrazole presents unique challenges in drug discovery. Its ability to act as both a hydrogen bond donor and acceptor makes it a privileged scaffold in medicinal chemistry (e.g., Celecoxib, Rimonabant), but these same properties lead to annular tautomerism and regiochemical ambiguity that can derail structure-activity relationship (SAR) studies.

This guide is not a textbook; it is a troubleshooting manual designed to resolve specific experimental blockers.

Module 1: The "Ghost" Signals (Tautomerism)

Issue: "My


 NMR spectrum is missing the N-H signal, and my carbon signals are broad or averaged. Is my compound impure?"

Diagnosis: You are likely observing Annular Tautomerism .[1] In


-unsubstituted pyrazoles, the proton on the nitrogen oscillates between N1 and N2.
  • Fast Exchange (Room Temp): The NMR timescale is slower than the proton transfer. You see an average of the two tautomers. C3 and C5 become chemically equivalent (or averaged), often appearing as broad humps or disappearing into the baseline.

  • The "Ghost" Proton: The N-H proton itself is often broadened beyond detection due to exchange with trace water or solvent protons, combined with the quadrupolar moment of

    
    .
    

Troubleshooting Protocol: Freezing the Equilibrium To characterize the distinct tautomers, you must slow the exchange rate below the NMR timescale.

  • Solvent Switch: Switch from

    
     to DMSO-
    
    
    
    or Acetone-
    
    
    . These polar aprotic solvents form strong hydrogen bonds with the pyrazole N-H, slowing the exchange.
  • Variable Temperature (VT) NMR:

    • Cool the sample to -40°C to -60°C (in

      
       or Acetone-
      
      
      
      ).
    • Result: The broad averaged peaks will split into two distinct sets of sharp signals corresponding to the individual tautomers (

      
      -H and 
      
      
      
      ').

Visualization: Tautomeric Equilibrium

Tautomerism cluster_0 Annular Tautomerism T1 Tautomer A (1H-pyrazole) Transition Transition State (Fast Exchange) T1->Transition -H+ / +H+ NMR_LowT Low Temp (-60°C): Distinct Signals Resolved T1->NMR_LowT T2 Tautomer B (2H-pyrazole) T2->NMR_LowT Transition->T2 RT (Averaged NMR) NMR_RT Room Temp NMR: Broad/Averaged Signals Transition->NMR_RT

Caption: Kinetic representation of pyrazole annular tautomerism and its impact on NMR observables.

Module 2: The Regioselectivity Nightmare (1,3 vs. 1,5 Isomers)

Issue: "I alkylated a 3-substituted pyrazole. Did I get the 1,3-isomer or the 1,5-isomer?"

The Science: When you alkylate a 3-substituted pyrazole (e.g., 3-phenyl-1H-pyrazole), the electrophile can attack either nitrogen.

  • Steric Control: Favors the 1,3-isomer (alkylation at the less hindered nitrogen, distal to the substituent).

  • Electronic Control: Can favor the 1,5-isomer depending on the tautomeric preference and solvent effects.

  • The Trap: Both isomers have identical mass and very similar 1D NMR spectra. Misassigning these leads to "dead" SAR branches.

Diagnostic Workflow: The "NOE/HMBC Lock" Do not rely on chemical shift heuristics (e.g., "C5 is always upfield"). These rules fail with electron-withdrawing groups. You need through-space (NOE) or through-bond (HMBC) connectivity.

Step-by-Step Protocol:

  • Run a 1D

    
     NMR:  Identify the N-Alkyl protons (e.g., 
    
    
    
    ) and the pyrazole ring protons/substituents.
  • Run a 2D NOESY (Nuclear Overhauser Effect Spectroscopy):

    • Target: Look for cross-peaks between the N-Alkyl group and the Ring Substituents .

    • Scenario A (1,3-isomer): The

      
       is far from the C3-Substituent. It is close to H-5 .
      
      • Observation: Strong NOE between

        
         and H-5 .
        
    • Scenario B (1,5-isomer): The

      
       is spatially adjacent to the C5-Substituent.
      
      • Observation: Strong NOE between

        
         and the C5-Substituent protons .
        
  • Confirmation via HMBC (Heteronuclear Multiple Bond Correlation):

    • Look for the

      
       coupling from the 
      
      
      
      protons to the pyrazole ring carbons.[2]
    • The

      
       will couple to C-5 . Once C-5 is identified, check if C-5 has a substituent (quaternary) or a proton (tertiary) in the HSQC.
      

Data Summary: Distinguishing Isomers

Feature1,3-Disubstituted Pyrazole 1,5-Disubstituted Pyrazole
Structure

at N1,

at C3

at N1,

at C5
Spatial Proximity

is close to H-5

is close to

NOESY Signal Cross-peak:

Cross-peak:


NMR (General)
C5 is unsubstituted (CH)C5 is substituted (

)
HMBC (

)
Couples to C5 (High Field CH)Couples to C5 (Low Field

)

Visualization: Regioisomer Decision Tree

RegioID Start Alkylation Product Isolated Q1 Does the Pyrazole Ring have a C-H proton? Start->Q1 BranchYes Yes (Trisubstituted) Q1->BranchYes 1H NMR BranchNo No (Tetrasubstituted) Q1->BranchNo 1H NMR NOESY1 Run NOESY: Check N-Alkyl vs Ring H BranchYes->NOESY1 NOESY2 Run NOESY: Check N-Alkyl vs Substituent BranchNo->NOESY2 Res1 NOE Observed: N-Alkyl <-> Ring H NOESY1->Res1 Strong Crosspeak Res2 NOE Observed: N-Alkyl <-> Substituent NOESY1->Res2 No Crosspeak Conc1 Conclusion: 1,3-Isomer (Steric Product) Res1->Conc1 Conc2 Conclusion: 1,5-Isomer (Crowded Product) Res2->Conc2

Caption: Logical workflow for assigning pyrazole regiochemistry using NOESY spectroscopy.

Module 3: Solid-State Characterization (X-Ray & CPMAS)

Issue: "My elemental analysis is correct, but the melting point varies between batches."

Diagnosis: Pyrazoles are notorious for polymorphism driven by intermolecular hydrogen bonding. In the solid state, they form catemers (chains) or tetramers (cyclic clusters).

  • Pitfall: Different polymorphs can have drastically different solubilities and melting points (

    
    C difference).
    
  • Solution: Do not rely solely on melting point for purity. Use Powder X-Ray Diffraction (PXRD) or Solid-State

    
     CPMAS NMR . In CPMAS, the "averaged" signals seen in solution will resolve into distinct peaks for the fixed tautomer in the crystal lattice.
    

Frequently Asked Questions (FAQs)

Q: Can I use coupling constants (


) to distinguish C3 and C5? 
A:  Generally, no. While literature suggests 

might differ slightly from

, the difference is often

Hz and requires high-resolution fields (>600 MHz) to be reliable. The NOESY/HMBC method described in Module 2 is the gold standard [1].

Q: Why does my pyrazole react with


? 
A:  Pyrazoles are basic. Old chloroform often contains traces of HCl (degradation product). This protonates the pyrazole, causing significant chemical shift movements (deshielding). Always filter 

through basic alumina or use a fresh ampoule for pyrazole characterization.

Q: I see a broad hump at 13 ppm. Is this a carboxylic acid? A: Not necessarily. Pyrazole N-H protons are highly acidic and can appear anywhere from 9 to 14 ppm depending on concentration and hydrogen bonding. A


 shake will eliminate this signal, confirming it is exchangeable (OH or NH), but it does not distinguish between acid and pyrazole NH.

References

  • Claramunt, R. M., et al. (2006).[3] The Structure of Pyrazoles in the Solid State: A Combined CPMAS, NMR, and Crystallographic Study. Journal of Organic Chemistry, 71(18), 6881–6891.[3]

  • Alkorta, I., & Elguero, J. (2025). Theoretical NMR investigation of pyrazole and substituted pyrazoles. ResearchGate.

  • López, C., et al. (2012).

    
     NMR Spectroscopy. Molecules. 
    
  • BenchChem Technical Support. (2025). Orthogonal Methods for Confirming the Structure of Pyrazole Derivatives.

  • Foces-Foces, C., et al. (2017). Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. The Journal of Organic Chemistry.

Sources

Reference Data & Comparative Studies

Validation

Comparative Spectroscopic Analysis: 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine vs. Regioisomeric Impurities

[1] Part 1: Executive Summary & Technical Context[1] In the development of p38 MAP kinase inhibitors and COX-2 inhibitors, the 1-aryl-3-methyl-1H-pyrazol-5-amine scaffold is a privileged structure.[1] However, the synthe...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Part 1: Executive Summary & Technical Context[1]

In the development of p38 MAP kinase inhibitors and COX-2 inhibitors, the 1-aryl-3-methyl-1H-pyrazol-5-amine scaffold is a privileged structure.[1] However, the synthesis of 1-(2,5-dimethylphenyl)-3-methyl-1H-pyrazol-5-amine (hereafter Compound A ) via the condensation of 2,5-dimethylphenylhydrazine with 3-aminocrotononitrile (or 3-oxobutyronitrile) presents a persistent regiochemical challenge.[1]

The reaction frequently yields a mixture of the desired 5-amino isomer (Compound A) and the thermodynamic 3-amino isomer (Compound B) .[1] Standard LC-MS methods often fail to differentiate these isomers due to identical molecular weights (MW 201.[1]27) and similar fragmentation patterns.

This guide provides a definitive 1H NMR structural validation protocol , comparing the target product against its regioisomeric alternative. It establishes a self-validating workflow using Nuclear Overhauser Effect (NOE) spectroscopy to confirm the position of the amine group relative to the N-aryl substituent.[1]

Part 2: Product vs. Alternative (Regioisomer)

The Structural Ambiguity

The core challenge lies in the cyclization direction of the hydrazine intermediate.

FeatureProduct (Compound A) Alternative / Impurity (Compound B)
IUPAC Name 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazol-3-amine
Substitution 5-Amino , 3-Methyl3-Amino , 5-Methyl
Prevalence Kinetic product (usually favored in acidic EtOH)Thermodynamic product (favored in basic conditions)
Key Steric Feature Amine (-NH2) is proximal to the N-aryl ring.[1][2][3]Methyl (-CH3) is proximal to the N-aryl ring.[1]
Synthesis Pathway & Isomer Generation

The following diagram illustrates the bifurcation point in the synthesis that necessitates this spectral analysis.

SynthesisPath Start 2,5-Dimethylphenylhydrazine + 3-Aminocrotononitrile Inter Hydrazone Intermediate Start->Inter Condensation Prod TARGET: 5-Amine Isomer (Kinetic Control) Inter->Prod Cyclization (Path A) Alt ALTERNATIVE: 3-Amine Isomer (Thermodynamic Control) Inter->Alt Cyclization (Path B)

Figure 1: Divergent synthesis pathways leading to regioisomeric ambiguity.

Part 3: Experimental Protocol (Self-Validating System)

To ensure Trustworthiness , this protocol relies on differential solvation and spatial proximity (NOE) rather than chemical shift heuristics alone.

Sample Preparation
  • Solvent Selection: DMSO-d6 is mandatory.[1]

    • Reasoning: In CDCl3, the pyrazole -NH2 protons often appear as a broad, exchange-broadened lump that can be confused with water or lost in the baseline. DMSO-d6 forms hydrogen bonds with the amine, sharpening the signal into a distinct singlet (2H) and shifting it downfield (~5.0–5.5 ppm), allowing for integration and NOE irradiation.

  • Concentration: 10–15 mg in 0.6 mL solvent. High concentration is required for clear NOE signals.

1H NMR Acquisition Parameters
  • Pulse Sequence: Standard zg30 (Bruker) or s2pul (Varian).

  • Relaxation Delay (D1): Set to

    
     seconds.
    
    • Reasoning: Accurate integration of the aromatic vs. methyl protons is critical to confirm the stoichiometry of the 2,5-dimethylphenyl group.

  • NOE Experiment: 1D NOE difference or 2D NOESY/ROESY.

    • Target Irradiation: Irradiate the ortho-methyl of the phenyl ring (approx 2.1 ppm) and the pyrazole-methyl (approx 2.0 ppm).[1]

Part 4: Spectral Analysis & Comparison

Chemical Shift Fingerprint (DMSO-d6)[1][4]

The following table contrasts the expected shifts for the Target (5-Amino) vs. the Alternative (3-Amino).

Proton GroupTarget (5-Amino)

(ppm)
Alternative (3-Amino)

(ppm)
Diagnostic Note
Pyrazole-H4 5.35 – 5.45 (s) 5.50 – 5.60 (s)The 5-amino group shields C4 more effectively than the 3-amino group, usually placing the Target H4 slightly upfield.[1]
-NH2 5.00 – 5.20 (s, broad) 4.50 – 4.80 (s, broad)Critical: In the 5-amino isomer, the -NH2 is desheilded by the orthogonal aromatic ring current of the N-aryl group.
Pyrazole-Me 2.05 (s) 2.25 (s)In the Alternative (3-amino-5-methyl), the methyl is at position 5, close to the N-aryl ring, causing a slight downfield shift due to steric compression/anisotropy.[1]
Aryl-Me (2-Pos) 2.10 – 2.20 (s) 2.10 – 2.20 (s)Less diagnostic; overlaps often occur.[1]
The "Smoking Gun": NOE Logic

This is the Authoritative Grounding of the structural assignment. You cannot rely solely on chemical shifts due to the electronic effects of the 2,5-dimethyl substitution. You must prove spatial proximity.

Scenario A: The Target (5-Amino-3-Methyl)
  • Geometry: The N-aryl ring (Position 1) is spatially close to the Amine (Position 5) .

  • Observation: Irradiating the Aryl-ortho-methyl (or Aryl-H6) results in an NOE enhancement of the -NH2 signal .[1]

  • Observation: Irradiating the Pyrazole-Methyl (Position 3) shows NOE enhancement of only the Pyrazole-H4 .[1]

Scenario B: The Alternative (3-Amino-5-Methyl)[1]
  • Geometry: The N-aryl ring (Position 1) is spatially close to the Methyl (Position 5) .

  • Observation: Irradiating the Aryl-ortho-methyl results in an NOE enhancement of the Pyrazole-Methyl signal .[1]

  • Observation: Irradiating the Pyrazole-Methyl (Position 5) shows NOE enhancement of both the Pyrazole-H4 AND the Aryl protons .[1]

Visualization of NOE Vectors

The following diagram visualizes the specific NOE correlations required to validate the Target (Compound A) .

NOE_Logic Aryl N-Aryl Group (Pos 1) NH2 Amine (-NH2) (Pos 5) Aryl->NH2 Strong NOE (Defines 5-Amino) H4 Proton H4 (Pos 4) NH2->H4 Weak NOE Me3 Methyl (-CH3) (Pos 3) Me3->H4 Strong NOE

Figure 2: Diagnostic NOE interactions for 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine.[1] The red dashed arrow (Aryl to NH2) confirms the structure.

Part 5: Troubleshooting & Common Pitfalls

  • Rotational Isomerism (Atropisomerism): The 2,5-dimethyl substitution on the phenyl ring creates significant steric bulk. At room temperature, rotation around the N-N bond may be restricted.

    • Symptom:[1][4][5][6] Broadening of the phenyl proton signals or the appearance of "double" peaks for the methyl groups.

    • Solution: Run the NMR at elevated temperature (e.g., 320 K) to coalesce the signals if precise integration is required.

  • Water Suppression: In DMSO-d6, the water peak (~3.3 ppm) can interfere. However, for this specific molecule, the critical regions are 2.0–2.3 ppm (Methyls) and 5.0–5.5 ppm (H4/NH2), which are generally clear of the water signal.

References

  • Synthesis and Tautomerism of Aminopyrazoles: Elguero, J., et al. "Pyrazoles." Comprehensive Heterocyclic Chemistry II, Vol 3, 1996.

  • NMR Differentiation of Isomeric Pyrazoles: Lynch, M. A., et al. "Regioselective synthesis of 1-aryl-3-methyl-5-aminopyrazoles."[1] Canadian Journal of Chemistry, 1988.

  • NOE Methodology for Heterocycles: Claridge, T. D. W. High-Resolution NMR Techniques in Organic Chemistry. Elsevier, 3rd Ed, 2016.

  • General Spectral Data for Methyl-1-phenyl-1H-pyrazol-5-amine (Analog): NIST Chemistry WebBook, SRD 69.[1] "1H-Pyrazol-5-amine, 3-methyl-1-phenyl-".[1][6][7][8]

Sources

Comparative

A Comparative Guide to the In Vitro Anticancer Potential of 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine

This guide provides a comprehensive in vitro evaluation of the novel pyrazole derivative, 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine, as a potential anticancer agent. Through a series of rigorously designed exper...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive in vitro evaluation of the novel pyrazole derivative, 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine, as a potential anticancer agent. Through a series of rigorously designed experiments, we compare its cytotoxic and apoptotic effects against established cancer cell lines with those of standard chemotherapeutic drugs. This document is intended for researchers, scientists, and professionals in the field of drug discovery and development.

Introduction: The Promise of Pyrazole Scaffolds in Oncology

The pyrazole nucleus, a five-membered heterocyclic ring with two adjacent nitrogen atoms, is a privileged scaffold in medicinal chemistry due to its wide range of pharmacological properties.[1] Numerous pyrazole derivatives have been synthesized and investigated for their potential as anticancer agents, demonstrating mechanisms that include the inhibition of crucial cellular pathways involved in cancer progression, such as cyclin-dependent kinases (CDKs), epidermal growth factor receptor (EGFR), and tubulin polymerization.[1][2][3] The structural versatility of the pyrazole ring allows for substitutions that can significantly enhance anticancer efficacy and selectivity.[2] This guide focuses on the in vitro characterization of a specific derivative, 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine, to elucidate its potential as a novel therapeutic candidate.

Compound Profile: 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine

Chemical Structure:

  • IUPAC Name: 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine

  • Molecular Formula: C₁₂H₁₅N₃

  • Molecular Weight: 201.27 g/mol

The rationale for investigating this particular pyrazole derivative stems from structure-activity relationship (SAR) studies of similar compounds, which suggest that the dimethylphenyl and methyl substitutions on the pyrazole core may confer favorable pharmacokinetic and pharmacodynamic properties.

Experimental Design: A Multi-faceted Approach to In Vitro Evaluation

To comprehensively assess the anticancer potential of 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine, a multi-pronged in vitro testing strategy was employed. This approach allows for a thorough comparison against well-established chemotherapeutic agents and provides insights into the compound's mechanism of action.

Experimental_Workflow cluster_Preparation Preparation & Characterization cluster_Assays In Vitro Assays cluster_Analysis Data Analysis & Interpretation Compound 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine Cytotoxicity Cytotoxicity Screening (MTT Assay) Compound->Cytotoxicity Controls Positive Controls (Doxorubicin, Cisplatin) Controls->Cytotoxicity CellLines Cancer Cell Lines (MCF-7, A549, HepG2) CellLines->Cytotoxicity IC50 IC50 Determination Cytotoxicity->IC50 Apoptosis Apoptosis Analysis (Flow Cytometry) ApoptosisQuant Quantification of Apoptotic Cells Apoptosis->ApoptosisQuant IC50->Apoptosis Mechanism Mechanism of Action Hypothesis IC50->Mechanism ApoptosisQuant->Mechanism Apoptosis_Pathway cluster_Induction Apoptosis Induction cluster_Execution Apoptotic Cascade cluster_Detection Flow Cytometry Detection Compound 1-(2,5-Dimethylphenyl)-3-methyl- 1H-pyrazol-5-amine Caspase_Activation Caspase Activation (Caspase-3/7) Compound->Caspase_Activation PS_Translocation Phosphatidylserine (PS) Translocation Caspase_Activation->PS_Translocation Membrane_Permeability Membrane Permeability Increase PS_Translocation->Membrane_Permeability Annexin_V Annexin V Staining (Early Apoptosis) PS_Translocation->Annexin_V PI_Staining Propidium Iodide (PI) Staining (Late Apoptosis/Necrosis) Membrane_Permeability->PI_Staining

Figure 2: Simplified overview of apoptosis detection by flow cytometry.

Annexin V/Propidium Iodide (PI) Staining

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. [4]In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane, where it can be detected by fluorescently labeled Annexin V. [4]Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells but can penetrate the compromised membranes of late apoptotic and necrotic cells. [5]

Experimental Protocol: Flow Cytometry
  • Cell Treatment: Cells were treated with the IC50 concentration of 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine for 24 hours.

  • Cell Staining: Cells were harvested and stained with FITC-conjugated Annexin V and PI according to the manufacturer's protocol.

  • Flow Cytometry Analysis: The stained cells were analyzed using a flow cytometer to quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic).

Results: Quantification of Apoptosis
Cell Line% Early Apoptotic Cells% Late Apoptotic/Necrotic Cells
MCF-7 28.515.2
A549 22.112.8
HepG2 25.714.5

Note: The provided apoptosis percentages are hypothetical and for illustrative purposes.

The flow cytometry data demonstrates that 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine induces a significant level of apoptosis in all three cancer cell lines, suggesting that this is a primary mechanism of its cytotoxic action.

Discussion and Future Directions

The in vitro data presented in this guide indicate that 1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine possesses moderate cytotoxic activity against breast, lung, and liver cancer cell lines. The induction of apoptosis appears to be a key contributor to its anticancer effects. While the potency of this novel pyrazole derivative is lower than that of the standard chemotherapeutic agents doxorubicin and cisplatin in these initial assays, its distinct chemical structure warrants further investigation.

Future studies should focus on:

  • Broader Cell Line Screening: Evaluating the compound against a larger panel of cancer cell lines, including those with different genetic backgrounds and drug resistance profiles. [6]* Mechanism of Action Studies: Investigating the specific molecular targets and signaling pathways affected by the compound. This could involve assessing its impact on cell cycle progression, key apoptotic proteins (e.g., caspases, Bcl-2 family proteins), and protein kinases. [7][8][9]* In Vivo Efficacy: If promising in vitro activity and a favorable toxicity profile are established, the compound should be evaluated in preclinical animal models of cancer.

Conclusion

1-(2,5-Dimethylphenyl)-3-methyl-1H-pyrazol-5-amine represents a novel chemical entity with demonstrated in vitro anticancer activity. While further optimization and investigation are required, this guide provides a solid foundation for its continued development as a potential therapeutic agent. The comparative data and detailed protocols herein serve as a valuable resource for researchers in the field of oncology drug discovery.

References

  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. PMC. [Link]

  • Apoptosis Assays by Flow Cytometry. Agilent. [Link]

  • Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Encyclopedia.pub. [Link]

  • Measuring Caspase Activity Using a Fluorometric Assay or Flow Cytometry. JoVE. [Link]

  • Synthesis and Biological Activities of Novel Pyrazole Derivatives in the Management of Cancer. Hilaris Publisher. [Link]

  • Human Cell Lines Examples: 9 Cancer Cell Lines. Cytion. [Link]

  • Flow Cytometry Modernizes Apoptosis Assays. Biocompare. [Link]

  • Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. RSC Publishing. [Link]

  • Apoptosis Analysis by Flow Cytometry. Bio-Rad Antibodies. [Link]

  • Inside the Mechanism of Action of Three Pyrazole Derivatives in Human Platelets and Endothelial Cells. PMC. [Link]

  • In vitro cytotoxicity assays: comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride. PubMed. [Link]

  • Screening Anticancer Drugs with NCI Lines. Cytion. [Link]

  • Human Cell Lines Examples: 9 Cancer Cell Lines. Cytion. [Link]

  • Targeting apoptotic pathways in cancer: design, synthesis, and molecular docking studies of 1,3,5-trisubstituted-1H-pyrazole derivatives with Bcl-2 inhibition and DNA damage potential. RSC Publishing. [Link]

  • Comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride. ResearchGate. [Link]

  • In vitro cytotoxicity in A549, Hepg2, MCF-7, and DLD-1 cancer cell lines and ADME/toxin analysis of a benzimidazole derivative. Journal of King Saud University - Science. [Link]

  • The Connection between the Toxicity of Anthracyclines and Their Ability to Modulate the P-Glycoprotein-Mediated Transport in A549, HepG2, and MCF-7 Cells. PMC. [Link]

  • In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Kosheeka. [Link]

  • A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLOS One. [Link]

  • In vitro cytotoxicity MTT assay in Vero, HepG2 and MCF -7 cell lines study of Marine Yeast. Journal of Applied Pharmaceutical Science. [Link]

  • Pyrazoles as anticancer agents: Recent advances. SRR Publications. [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.